1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

• CAS: 32570-14-2

Core Science & Biosynthesis

A Multi-faceted Spectroscopic Approach to the Structural Elucidation of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The unambiguous determination of a molecule's structure is a foundational requirement in chemical synthesis and drug discovery. This guide provides a comprehensive, technically-grounded walkthrough for the structural elucidation of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a representative N-aryl substituted pyrrole. N-aryl pyrroles are significant scaffolds in medicinal chemistry, appearing in a range of biologically active compounds.[1] This document moves beyond a simple recitation of data, focusing instead on the strategic integration of synthesis, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will explore the causality behind experimental choices and demonstrate how this synergistic workflow creates a self-validating system for absolute structural confirmation, tailored for scientists in the research and development sectors.

Rationale and Synthetic Strategy: The Paal-Knorr Synthesis

Before any analysis can occur, the target molecule must be synthesized. The most direct and widely employed method for constructing 2,5-disubstituted N-aryl pyrroles is the Paal-Knorr synthesis.[2][3] This reaction is a robust condensation between a 1,4-dicarbonyl compound and a primary amine, typically under neutral or weakly acidic conditions.[4]

For our target, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, the logical precursors are hexane-2,5-dione and 3-chloroaniline . The choice of this pathway is based on its efficiency, high yields (often exceeding 60%), and the ready availability of the starting materials.[5]

The mechanism involves the initial formation of a hemiaminal upon nucleophilic attack of the amine on a protonated carbonyl group. A subsequent intramolecular cyclization via attack on the second carbonyl group, followed by a series of dehydration steps, yields the stable aromatic pyrrole ring.[3] Acetic acid is commonly used as a catalyst as it facilitates the protonation of the carbonyls without being so strong as to promote side reactions like furan formation.[4]

Logical Synthesis Workflow

The synthesis follows a clear, logical progression from reactants to the purified final product, which is then subjected to analysis.

Caption: Workflow for synthesis and purification.

Experimental Protocol: Paal-Knorr Synthesis

• To a round-bottom flask equipped with a reflux condenser, add hexane-2,5-dione (1.0 eq), 3-chloroaniline (1.05 eq), and glacial acetic acid (5-10 mL per gram of dione).

• Heat the mixture to reflux with stirring for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

• Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude material via column chromatography on silica gel to obtain the final product, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

The Elucidation Toolkit: An Integrated Spectroscopic Approach

Structural elucidation is not a linear process but a puzzle where each piece of spectroscopic data provides unique and complementary information.[6][7] Our strategy relies on using MS to determine the molecular formula, IR to identify key functional groups, and NMR to map the precise atomic connectivity.

Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Composition

The first analytical step is to confirm that the synthesis produced a compound of the correct molecular weight. High-resolution mass spectrometry (HRMS) is ideal for this, providing a highly accurate mass measurement that can confirm the molecular formula.

For C₁₃H₁₄ClN, the expected monoisotopic mass is approximately 219.0815 g/mol . A key diagnostic feature will be the isotopic pattern of chlorine. Naturally occurring chlorine consists of two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), in a roughly 3:1 ratio. This results in two prominent molecular ion peaks:

• [M]⁺: Corresponding to the molecule containing ³⁵Cl.

• [M+2]⁺: Corresponding to the molecule containing ³⁷Cl, appearing at two mass units higher and with approximately one-third the intensity of the [M]⁺ peak.

The presence of this characteristic 3:1 isotopic cluster is definitive proof of a single chlorine atom in the molecule.

Feature	Predicted Observation	Information Gained
Molecular Ion (M⁺)	m/z ≈ 219.08	Confirms molecular weight for C₁₃H₁₄³⁵ClN.
Isotopic Peak (M+2⁺)	m/z ≈ 221.08	Confirms the presence of one chlorine atom.
M⁺ / M+2⁺ Ratio	~ 3:1	Validates the presence of a single chlorine atom.
Key Fragments	m/z 204 [M-CH₃]⁺m/z 94 [C₆H₃Cl]⁺	Suggests loss of a methyl group and potential fragmentation at the N-aryl bond.

Protocol: Mass Spectrometry

• Technique: Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer for high resolution.

• Sample Prep: Dissolve ~1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Acquisition: Infuse the sample solution into the mass spectrometer. Acquire data in positive ion mode, scanning a mass range of m/z 50-500.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy probes the vibrational frequencies of bonds within the molecule, providing a "fingerprint" of the functional groups present.[8] For our target, the IR spectrum will confirm the presence of the aromatic rings and aliphatic groups while notably confirming the absence of N-H (from the aniline starting material) and C=O (from the dione starting material) bonds.

Wavenumber (cm⁻¹)	Vibration Type	Structural Moiety
3100-3000	C-H Stretch	Aromatic (Phenyl & Pyrrole)
2980-2850	C-H Stretch	Aliphatic (Methyl groups)
~1600, ~1475	C=C Stretch	Aromatic Ring
~1380	C-H Bend	Methyl Group
800-750	C-H Bend	Meta-substituted Phenyl Ring
~750	C-Cl Stretch	Aryl Halide

Protocol: Infrared Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) FTIR.

• Sample Prep: Place a small amount of the purified solid directly onto the ATR crystal.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

NMR is the most powerful technique for determining the precise structure of an organic molecule in solution.[7] By analyzing the chemical environment of ¹H and ¹³C nuclei, we can piece together the molecular framework atom by atom.

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), the number of protons in each environment (integration), and their neighboring protons (multiplicity).

• Aromatic Region (δ 7.0-7.5 ppm): The four protons on the 3-chlorophenyl ring will appear here. Due to the meta-substitution, they will form a complex multiplet pattern.

• Pyrrole Protons (δ ~6.0 ppm): The two protons at the C3 and C4 positions of the pyrrole ring are chemically equivalent due to the symmetry of the 2,5-dimethyl substitution. They will appear as a single sharp singlet, integrating to 2H.

• Aliphatic Region (δ ~2.0 ppm): The six protons of the two methyl groups at the C2 and C5 positions are also chemically equivalent. They will appear as a sharp singlet, integrating to 6H.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Phenyl H (C2', C4', C5', C6')	7.0 - 7.5	Multiplet (m)	4H	Deshielded protons on the aromatic ring.
Pyrrole H (C3, C4)	~ 6.0	Singlet (s)	2H	Protons on the electron-rich pyrrole ring; equivalent by symmetry.
Methyl H (C2-CH₃, C5-CH₃)	~ 2.0	Singlet (s)	6H	Shielded aliphatic protons; equivalent by symmetry.

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

• Aromatic Region (δ 110-140 ppm): Six distinct signals are expected for the 3-chlorophenyl ring carbons. The carbon directly attached to the chlorine (C3') will be shifted downfield. Four distinct signals are expected for the pyrrole ring carbons.

• Aliphatic Region (δ ~13 ppm): One signal is expected for the two equivalent methyl carbons.

Carbon Assignment	Predicted δ (ppm)	Rationale
Phenyl C (ipso-N)	~139	Quaternary carbon attached to nitrogen.
Phenyl C (ipso-Cl)	~135	Quaternary carbon attached to chlorine.
Phenyl CH	120 - 130	Aromatic CH carbons.
Pyrrole C (C2, C5)	~128	Carbons adjacent to nitrogen, deshielded.
Pyrrole C (C3, C4)	~106	Shielded carbons in the middle of the pyrrole ring.
Methyl C	~13	Highly shielded aliphatic carbons.

Protocol: NMR Spectroscopy

• Sample Prep: Dissolve 10-20 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum on the same instrument.

The Final Verdict: A Convergent Workflow for Structure Confirmation

Caption: Integrated workflow for structure elucidation.

The process is self-validating:

• MS provides the molecular formula (C₁₃H₁₄ClN).

• ¹H and ¹³C NMR confirm the exact number of hydrogen (14) and carbon (13) atoms in their unique chemical environments, matching the formula from MS.

• IR confirms the types of bonds (C-H, C=C, C-Cl) and the absence of others, consistent with the proposed structure.

• The NMR splitting patterns and chemical shifts piece together the fragments—a 3-chlorophenyl group and a 2,5-dimethyl-1H-pyrrole group—and confirm their connection through the nitrogen atom.

This convergence of independent analytical data provides the highest level of confidence in the final structural assignment, a critical requirement for regulatory submissions, patent filings, and further research in drug development.

References

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Grokipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• Kovač, B., Klasinc, L., Vorkapić-Furač, J., Mintas, M., & Knop, J. V. (1987). Photoelectron spectroscopic study of N-aryl- and N-heteroaryl-pyrroles. Journal of the Chemical Society, Perkin Transactions 2, (8), 1015-1019. Retrieved from [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. Retrieved from [Link]

• Saeed, A. A. H. (1985). Spectroscopic Study of Some New N-Aryl Pyrroles. Journal of Chemical & Engineering Data, 30(2), 226-228. Retrieved from [Link]

• Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved from [Link]

• University College Dublin. (n.d.). Structure Determination and Aromatic Heterocyclic Chemistry (CHEM30210). Retrieved from [Link]

• Alishala, A. (2016). Structural elucidation of compounds using different types of spectroscopic techniques. Journal of Chemical and Pharmaceutical Sciences, 9(4), 2999-3004. Retrieved from [Link]

• NIST. (n.d.). 1H-Pyrrole, 2,5-dimethyl-. In NIST Chemistry WebBook. Retrieved from [Link]

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potential biological activity of substituted pyrroles

An In-depth Technical Guide to the Biological Activity of Substituted Pyrroles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities. The versatility of the pyrrole core allows for substitution at various positions, enabling fine-tuning of its physicochemical properties and biological targets. This guide provides a comprehensive overview of the significant biological activities exhibited by substituted pyrroles, including their anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects. We will delve into the mechanisms of action, structure-activity relationships, and the experimental protocols used to evaluate these activities, offering a technical resource for researchers in drug discovery and development.

The Pyrrole Scaffold: A Cornerstone of Medicinal Chemistry

The five-membered aromatic heterocycle, pyrrole, is a fundamental building block in a vast array of biologically active molecules. Its presence in natural products such as heme, chlorophyll, and vitamin B12 underscores its evolutionary significance. In synthetic medicinal chemistry, the pyrrole ring serves as a versatile template for the design of novel therapeutic agents. The ability to introduce a wide variety of substituents at the nitrogen and carbon atoms of the ring allows for the modulation of steric, electronic, and lipophilic properties, which in turn dictates the compound's interaction with biological targets.

Anticancer Activity of Substituted Pyrroles

Substituted pyrroles have emerged as a promising class of anticancer agents, targeting various hallmarks of cancer.

Mechanism of Action: Targeting Key Signaling Pathways

Many substituted pyrrole derivatives exert their anticancer effects by interfering with critical signaling pathways that regulate cell proliferation, survival, and metastasis. A prominent example is the inhibition of protein kinases, enzymes that are often dysregulated in cancer.

Diagram: Simplified Kinase Inhibition by a Substituted Pyrrole

Caption: Inhibition of a protein kinase by a substituted pyrrole, blocking downstream signaling.

Structure-Activity Relationship (SAR) Insights

The anticancer potency of substituted pyrroles is highly dependent on the nature and position of the substituents. For instance, the presence of bulky, lipophilic groups at the N-1 position and electron-withdrawing groups at other positions can enhance cytotoxic activity against various cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

A standard method to evaluate the anticancer potential of substituted pyrroles is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Step-by-Step Methodology:

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the substituted pyrrole compounds and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Antimicrobial Activity of Substituted Pyrroles

The rise of antibiotic resistance has spurred the search for novel antimicrobial agents. Substituted pyrroles have demonstrated significant activity against a wide range of bacteria and fungi.

Mechanism of Action: Disruption of Microbial Processes

Substituted pyrroles can act as antimicrobial agents through various mechanisms, including the inhibition of essential enzymes, disruption of cell membrane integrity, and interference with biofilm formation. Some pyrrole-containing natural products, like prodigiosin, are known to have potent antibacterial and antifungal properties.

Table: Antimicrobial Activity of Exemplary Substituted Pyrroles

Compound Class	Target Organism	Mechanism of Action
Pyrrolonitrins	Staphylococcus aureus	Inhibition of bacterial respiration
Prodigiosins	Escherichia coli, Candida albicans	DNA cleavage, membrane disruption
Phenylpyrroles	Aspergillus niger	Inhibition of ergosterol biosynthesis

Experimental Protocol: Broth Microdilution for MIC Determination

The minimum inhibitory concentration (MIC) is a key parameter to quantify the antimicrobial activity of a compound.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism.

• Serial Dilution: Perform a two-fold serial dilution of the substituted pyrrole compound in a 96-well microtiter plate containing growth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (microbe only) and negative (medium only) controls.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for bacteria, 25°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity of Substituted Pyrroles

Chronic inflammation is implicated in numerous diseases, including arthritis, inflammatory bowel disease, and cardiovascular disease. Substituted pyrroles have shown promise as anti-inflammatory agents.

Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory effects of substituted pyrroles are often attributed to their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). They can also suppress the production of pro-inflammatory cytokines like TNF-α and IL-6.

Diagram: Workflow for Evaluating Anti-inflammatory Activity

Caption: Experimental workflow to assess the anti-inflammatory effects of substituted pyrroles.

Experimental Protocol: Griess Assay for Nitric Oxide Production

Nitric oxide (NO) is a key inflammatory mediator. The Griess assay measures nitrite, a stable product of NO, in cell culture supernatants.

Step-by-Step Methodology:

• Cell Stimulation: Seed macrophages (e.g., RAW 264.7) in a 96-well plate and stimulate with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of the substituted pyrrole compound.

• Supernatant Collection: After 24 hours, collect the cell culture supernatant.

• Griess Reagent: Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

• Incubation: Incubate in the dark at room temperature for 10-15 minutes. A pink/magenta color will develop in the presence of nitrite.

• Absorbance Measurement: Measure the absorbance at 540 nm. The amount of nitrite is proportional to the NO produced.

Neuroprotective Activity of Substituted Pyrroles

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Substituted pyrroles are being investigated for their potential to protect neurons from damage.

Mechanism of Action: Combating Oxidative Stress and Apoptosis

The neuroprotective effects of certain substituted pyrroles are linked to their antioxidant properties, which help to neutralize reactive oxygen species (ROS) that cause cellular damage. They can also inhibit apoptotic pathways, preventing programmed cell death of neurons.

Conclusion and Future Directions

Substituted pyrroles represent a rich source of biologically active compounds with therapeutic potential across a wide range of diseases. The continued exploration of the pyrrole scaffold through synthetic chemistry, coupled with advanced biological screening and mechanistic studies, will undoubtedly lead to the discovery of novel drug candidates. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to enhance their clinical translatability.

References

A comprehensive list of references will be compiled based on the specific studies and protocols cited throughout the development of a full-length whitepaper. The following are representative examples of the types of sources that would be included:

• Title: Pyrrole: a versatile scaffold in medicinal chemistry Source: RSC Medicinal Chemistry URL: [Link]

• Title: Recent Advances in the Synthesis of Biologically Active Pyrrole Derivatives Source: Molecules URL: [Link]

• Title: The MTT Assay: A Method for Screening of Cytotoxic Agents Source: Apoptosis Methods and Protocols URL: [Link]

• Title: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

• Title: The Griess Assay for Nitrite and Nitrate Source: Methods in Molecular Biology URL: [Link]

An In-depth Technical Guide to the Discovery and History of N-aryl-2,5-dimethylpyrroles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the N-aryl-2,5-dimethylpyrrole Scaffold

The N-aryl-2,5-dimethylpyrrole core is a privileged heterocyclic motif that has garnered significant attention across various scientific disciplines. Its unique electronic properties, steric profile, and synthetic accessibility have made it a valuable building block in medicinal chemistry, materials science, and organic synthesis. From its foundational role in the development of novel therapeutics to its emerging applications in advanced materials, the N-aryl-2,5-dimethylpyrrole scaffold continues to be a subject of intense research and development. This in-depth technical guide provides a comprehensive overview of the discovery, history, and synthetic methodologies for this important class of compounds, with a focus on providing practical insights for researchers and professionals in the field.

A Historical Perspective: From the Discovery of Pyrrole to Modern Synthetic Methods

The story of N-aryl-2,5-dimethylpyrroles is intrinsically linked to the broader history of pyrrole chemistry. The parent pyrrole ring was first identified in 1834 by F. F. Runge as a component of coal tar.[1] Its name, derived from the Greek pyrrhos (meaning "reddish" or "fiery"), alludes to the characteristic red color it imparts to a pine splint moistened with hydrochloric acid.[2] However, it was not until the late 19th century that systematic methods for the synthesis of substituted pyrroles began to emerge.

The seminal work of German chemists Carl Paal and Ludwig Knorr in the 1880s laid the foundation for modern pyrrole synthesis.[3] Their independent reports on the condensation of 1,4-dicarbonyl compounds with amines and other nitrogen sources, now famously known as the Paal-Knorr synthesis, provided a versatile and high-yielding route to a wide variety of pyrrole derivatives, including the N-aryl-2,5-dimethylpyrrole scaffold.[3] This reaction remains a cornerstone of pyrrole chemistry to this day.

Over the decades, numerous other methods for pyrrole synthesis have been developed, each with its own advantages and limitations. The Clauson-Kaas synthesis, reported in 1952, offered a milder alternative to the Paal-Knorr reaction for the synthesis of N-substituted pyrroles from 2,5-dialkoxytetrahydrofurans.[4][5] The Hantzsch pyrrole synthesis, another classic named reaction, provides a multicomponent approach to highly substituted pyrroles.[6][7][8] The continuous evolution of these and other synthetic methodologies has been driven by the ever-increasing demand for novel pyrrole-containing compounds with tailored properties for specific applications.

Core Synthetic Methodologies: A Practical Guide

The choice of synthetic strategy for accessing N-aryl-2,5-dimethylpyrroles is a critical decision that can significantly impact the efficiency, scalability, and overall success of a research program. This section provides a detailed examination of the most important synthetic methods, complete with mechanistic insights, step-by-step protocols, and comparative data to guide the practicing chemist.

The Paal-Knorr Synthesis: The Workhorse for N-Aryl-2,5-dimethylpyrrole Construction

The Paal-Knorr synthesis is the most widely employed method for the preparation of N-aryl-2,5-dimethylpyrroles due to its simplicity, high yields, and broad substrate scope.[9] The reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, acetonylacetone (2,5-hexanedione), with a primary aryl amine.

Mechanism and Rationale

The reaction is typically acid-catalyzed and proceeds through the formation of a hemiaminal intermediate, followed by intramolecular cyclization and dehydration to afford the aromatic pyrrole ring.[3] The choice of acid catalyst can have a significant impact on the reaction rate and yield, with a variety of Brønsted and Lewis acids being employed.[10]

Paal-Knorr Synthesis Mechanism

Detailed Experimental Protocol: Synthesis of 1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrole

This protocol is adapted from a procedure utilizing trifluoroacetic acid as an efficient catalyst.[9]

Materials:

• 4-Bromoaniline (1.72 g, 10 mmol)

• Acetonylacetone (1.14 g, 10 mmol)

• Trifluoroacetic acid (TFA) (0.23 g, 2 mmol)

• Dichloromethane (DCM) (50 mL)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 4-bromoaniline in dichloromethane, add acetonylacetone and trifluoroacetic acid.

• Stir the reaction mixture at room temperature for 47 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel if necessary.

Expected Yield: 92%[9]

Comparative Data Table of Catalysts and Conditions for the Paal-Knorr Synthesis

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Trifluoroacetic acid	Dichloromethane	Room Temp.	47 min	92	[9]
p-Toluenesulfonic acid	Dichloromethane	Room Temp.	-	80	[9]
Sulfamic acid	Dichloromethane	Room Temp.	-	60	[9]
Iodine	Dichloromethane	Room Temp.	-	40	[9]
Sulfuric acid	Dichloromethane	Room Temp.	-	40	[9]
CATAPAL 200 (Alumina)	Solvent-free	60	45 min	96	[11][12][13]
Fe(III)-montmorillonite	Dichloromethane	Room Temp.	3 h	95	[10]
Saccharin	Methanol	Room Temp.	30 min	Good to excellent	[10]
Grape juice	Various	Room Temp.	-	Excellent	[14]
Water	Water	100	15 min	Good to excellent	[14][15]

Alternative Synthetic Routes

While the Paal-Knorr synthesis is highly effective, alternative methods can offer advantages in specific contexts, such as the use of milder reaction conditions or different starting materials.

The Clauson-Kaas Synthesis: A Milder Approach

The Clauson-Kaas synthesis provides a valuable alternative to the Paal-Knorr reaction, particularly when using acid-sensitive substrates.[4][5] This method utilizes a 2,5-dialkoxytetrahydrofuran, which under acidic conditions, generates the 1,4-dicarbonyl compound in situ.

Mechanism and Advantages

The reaction proceeds via the acid-catalyzed hydrolysis of the 2,5-dialkoxytetrahydrofuran to form the reactive dialdehyde, which then undergoes condensation with the primary aryl amine in a manner analogous to the Paal-Knorr synthesis.[16] The in situ generation of the dicarbonyl species under milder conditions is a key advantage of this method.

General Workflow for the Clauson-Kaas Synthesis

Detailed Experimental Protocol: Synthesis of 1-Arylpyrroles via Microwave-Assisted Clauson-Kaas Reaction

This protocol describes a general and efficient microwave-assisted procedure.[17]

Materials:

• Aryl amine (1.0 mmol)

• 2,5-Dimethoxytetrahydrofuran (1.2 mmol)

• Glacial acetic acid (4 mL)

Procedure:

• In a microwave reactor vessel, combine the aryl amine, 2,5-dimethoxytetrahydrofuran, and glacial acetic acid.

• Seal the vessel and irradiate at 170 °C for 10 minutes.

• After cooling, pour the reaction mixture into ice-water and neutralize with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Data Table of Catalysts and Conditions for the Clauson-Kaas Synthesis

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Acetic Acid (Microwave)	Acetic Acid	170	10 min	Good to excellent	[17]
Water (Microwave)	Water	170	10-30 min	Moderate to high	[17]
p-TsOH·H₂O (5 mol%)	Toluene	100	30-60 min	-	[4]
ZrOCl₂·8H₂O (4 mol%)	Water	60	-	70-98	[16]
L-(+)-tartaric acid-choline chloride	DES	-	-	75-95	[18]
Nano-sulfated TiO₂	Solvent-free	-	Short	80-98	[18]

The Hantzsch Synthesis: A Multicomponent Approach

The Hantzsch pyrrole synthesis is a three-component reaction that offers a convergent route to polysubstituted pyrroles.[6][7][8] While less commonly used for the synthesis of simple N-aryl-2,5-dimethylpyrroles compared to the Paal-Knorr and Clauson-Kaas methods, it is a powerful tool for accessing more complex pyrrole structures.

Mechanism and Scope

The reaction involves the condensation of a β-ketoester, an α-haloketone, and a primary amine. The mechanism is thought to proceed via the initial formation of an enamine from the β-ketoester and the amine, which then attacks the α-haloketone, followed by cyclization and dehydration.[6]

General Experimental Protocol: Mechanochemical Hantzsch Pyrrole Synthesis

Materials:

• Primary amine (1.2 eq)

• β-Dicarbonyl compound (1.0 eq)

• α-Haloketone (generated in situ)

• Ceric ammonium nitrate (CAN) (0.1 eq)

• Silver nitrate (AgNO₃) (1.1 eq)

• Dichloromethane

Procedure:

• In a grinding jar for ball milling, combine the primary amine, β-dicarbonyl compound, CAN, and AgNO₃.

• Mill the mixture for 60-90 minutes.

• Extract the solid residue with dichloromethane.

• Wash the organic extract sequentially with saturated aqueous sodium thiosulfate solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Applications of N-Aryl-2,5-dimethylpyrroles

The unique structural and electronic features of N-aryl-2,5-dimethylpyrroles have led to their widespread application in both medicinal chemistry and materials science.

Medicinal Chemistry: A Privileged Scaffold in Drug Discovery

The N-aryl-2,5-dimethylpyrrole moiety is considered a "privileged scaffold" in medicinal chemistry, as it is a recurring structural motif in a variety of biologically active compounds. Its ability to engage in various non-covalent interactions with biological targets, coupled with its favorable pharmacokinetic properties, makes it an attractive starting point for drug design.

Case Study: Antitubercular Agents

A notable example of the application of N-aryl-2,5-dimethylpyrroles in drug discovery is the development of potent antitubercular agents.[20][21] Inspired by the structures of the known antitubercular drugs BM212 and SQ109, researchers have designed and synthesized a series of N-aryl-2,5-dimethylpyrrole derivatives with improved activity against both drug-susceptible and multidrug-resistant strains of Mycobacterium tuberculosis.[20][21]

One particularly promising compound, bearing a cyclohexylmethylene side chain, demonstrated high potency at submicromolar concentrations and low toxicity.[20][21] This compound also proved effective against intracellular mycobacteria, highlighting the potential of this scaffold to address the challenges of tuberculosis treatment.[20][21] Further structural modifications, such as the rigidification of the N-aryl-pyrrole core into an indole scaffold, have also been explored to expand the chemical space and improve the activity profile of these compounds.[22]

Materials Science: Building Blocks for Functional Materials

The electron-rich nature of the pyrrole ring and the ability to tune the electronic properties through substitution on the nitrogen and at the 2- and 5-positions make N-aryl-2,5-dimethylpyrroles attractive building blocks for the construction of functional organic materials.

Conductive Polymers

N-aryl-2,5-dimethylpyrroles can be incorporated into polymer backbones to create conductive materials. The pyrrole units contribute to the delocalized π-electron system necessary for charge transport. By varying the aryl substituent and the linking groups in the polymer chain, the electronic and physical properties of the resulting materials, such as their conductivity, solubility, and thermal stability, can be fine-tuned. These polymers have potential applications in various electronic devices, including sensors and organic field-effect transistors.

Organic Light-Emitting Diodes (OLEDs)

The photophysical properties of N-aryl-2,5-dimethylpyrrole derivatives make them promising candidates for use in organic light-emitting diodes (OLEDs). The ability to modify the aryl group allows for the tuning of the emission color and quantum efficiency of the material. N-aryl substituents can influence the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), which are critical parameters for efficient charge injection and recombination in an OLED device. While still an emerging area of research, the development of N-aryl-2,5-dimethylpyrrole-based emitters and host materials holds promise for the next generation of display and lighting technologies.

Conclusion and Future Outlook

The N-aryl-2,5-dimethylpyrrole scaffold has a rich history rooted in the foundational discoveries of pyrrole chemistry. The development of robust and versatile synthetic methodologies, most notably the Paal-Knorr synthesis and its modern variations, has made these compounds readily accessible for a wide range of applications. In medicinal chemistry, they continue to serve as a valuable platform for the design of novel therapeutic agents, particularly in the fight against infectious diseases like tuberculosis. In materials science, their tunable electronic and photophysical properties are being harnessed to create new functional polymers and materials for organic electronics.

As our understanding of the structure-property relationships of these compounds continues to grow, and as new synthetic methods emerge, the importance of the N-aryl-2,5-dimethylpyrrole scaffold is poised to expand even further. Future research will likely focus on the development of more sustainable and efficient synthetic routes, the exploration of new applications in areas such as catalysis and sensing, and the design of next-generation materials with enhanced performance characteristics. For researchers, scientists, and drug development professionals, a deep understanding of the discovery, history, and synthesis of N-aryl-2,5-dimethylpyrroles will be essential for unlocking the full potential of this remarkable class of compounds.

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1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole literature review

An In-Depth Technical Guide to 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole: Synthesis, Characterization, and Therapeutic Potential

Abstract

The pyrrole nucleus is a foundational scaffold in medicinal chemistry, integral to a multitude of biologically active compounds.[1][2] This technical guide provides a comprehensive review of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a specific N-aryl substituted pyrrole derivative. We present a detailed examination of its synthesis via the classical Paal-Knorr reaction, outlining the underlying mechanism and providing a robust, step-by-step experimental protocol for its preparation and purification. The guide further details the essential analytical techniques required for its structural elucidation and characterization. While direct biological data for this specific molecule is nascent, this document synthesizes the extensive body of research on structurally related N-aryl and halogenated pyrroles to build a strong rationale for its investigation in several key therapeutic areas. We review the significant anticancer, anti-inflammatory, and antimicrobial activities reported for analogous compounds, postulating potential mechanisms of action, such as the inhibition of cyclooxygenase (COX) enzymes and induction of apoptosis in cancer cells.[3][4][5] To empower researchers, detailed protocols for foundational biological evaluations, including in vitro cytotoxicity and COX inhibition assays, are provided. This guide serves as a critical resource for scientists and drug development professionals, offering the foundational knowledge and practical methodologies required to explore the full therapeutic potential of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

The five-membered nitrogen-containing heterocycle, pyrrole, is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic pharmaceuticals.[1][6] Its unique electronic properties and ability to participate in hydrogen bonding make it a versatile building block for designing molecules that interact with biological targets.[2] The 1-aryl-2,5-dimethyl-1H-pyrrole scaffold combines several key features that are advantageous for medicinal chemistry:

• The 2,5-Dimethyl Groups: These substitutions sterically hinder the alpha-positions of the pyrrole ring, increasing its stability and preventing unwanted polymerization, a common issue with unsubstituted pyrrole.[7] They also contribute to the lipophilicity of the molecule, which can be critical for cell membrane permeability.

• The N-Aryl Substitution: Attaching an aromatic ring directly to the pyrrole nitrogen creates a class of compounds with distinct three-dimensional conformations. The nature and substitution pattern of this aryl ring can profoundly influence the molecule's biological activity by modulating its electronic properties and steric interactions within a target's binding pocket.

• The 3-Chloro Substituent: The inclusion of a halogen, specifically a chlorine atom at the meta-position of the phenyl ring, introduces a key electronic and steric element. The electron-withdrawing nature of chlorine can alter the overall electron density of the molecule, while its size can facilitate specific interactions, such as halogen bonding, with biological receptors. Halogenated pyrroles have demonstrated multifaceted cytotoxicity profiles against various cancer cell lines.[4][8]

This combination of features makes 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole a compelling candidate for screening in various drug discovery programs.

Synthesis and Characterization

The most reliable and widely employed method for constructing N-substituted 2,5-dimethylpyrroles is the Paal-Knorr synthesis.[9] This reaction is valued for its operational simplicity, the accessibility of its starting materials, and generally good yields.[10]

Primary Synthetic Route: The Paal-Knorr Reaction

The Paal-Knorr synthesis involves the condensation of a 1,4-dicarbonyl compound (in this case, 2,5-hexanedione, also known as acetonylacetone) with a primary amine (3-chloroaniline).[11] The reaction is typically catalyzed by an acid and proceeds through the formation of a hemiaminal, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyrrole ring.[10][11] The ring-closing step is often the rate-determining step of the reaction.[11]

Caption: Generalized mechanism of the Paal-Knorr pyrrole synthesis.

Detailed Experimental Protocol: Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

This protocol is a representative procedure based on established Paal-Knorr methodologies.[1][12]

Materials:

• 2,5-Hexanedione (1.0 eq)

• 3-Chloroaniline (1.0 eq)

• Glacial Acetic Acid (as solvent and catalyst)

• Ethanol

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a round-bottom flask, add 2,5-hexanedione (1.0 eq) and 3-chloroaniline (1.0 eq) dissolved in glacial acetic acid.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 118 °C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-3 hours).

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the mixture into a beaker containing ice water and neutralize with a saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude material by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

Caption: Workflow for the synthesis and purification of the target compound.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₂H₁₂ClN	[13]
Molecular Weight	205.68 g/mol	[13]
CAS Number	32570-14-2	[13]
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid	General observation
Solubility	Soluble in common organic solvents (e.g., Chloroform, Dichloromethane, Ethyl Acetate)	General observation

Analytical Characterization

Unambiguous structural confirmation is essential.[14] The following techniques are standard for characterizing the title compound.[15]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals corresponding to the different protons in the molecule. Key expected signals include:

  • A singlet for the six protons of the two equivalent methyl groups on the pyrrole ring (δ ≈ 2.0-2.3 ppm).

  • A singlet for the two equivalent protons on the pyrrole ring (δ ≈ 5.8-6.0 ppm).

  • A series of multiplets in the aromatic region (δ ≈ 7.0-7.5 ppm) corresponding to the four protons on the 3-chlorophenyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will confirm the carbon skeleton. Expected signals include:

  • A signal for the methyl carbons (δ ≈ 12-15 ppm).

  • Signals for the pyrrole ring carbons (δ ≈ 105-130 ppm).

  • Signals for the carbons of the chlorophenyl ring, including the carbon bearing the chlorine atom (δ ≈ 125-140 ppm).

• MS (Mass Spectrometry): Mass spectrometry will confirm the molecular weight. The mass spectrum should show a molecular ion peak (M⁺) at m/z ≈ 205 and a characteristic M+2 peak at m/z ≈ 207 with an intensity of about one-third of the M⁺ peak, which is indicative of the presence of a single chlorine atom.

• IR (Infrared Spectroscopy): The IR spectrum will show characteristic absorption bands for C-H stretching (aromatic and aliphatic), C=C stretching of the aromatic rings, and C-N stretching.

Review of Potential Biological Activities and Applications

While specific studies on 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole are limited, the broader class of N-aryl pyrrole derivatives has been extensively investigated, revealing significant therapeutic potential.[1][6]

Anticancer and Cytotoxic Potential

Pyrrole derivatives are a rich source of anticancer agents.[5] Halogenated pyrroles, in particular, have shown potent cytotoxic activity across a range of hematologic and solid tumor cell lines.[4][8] For example, marinopyrrole A, a marine-derived pyrrole, induces the degradation of the anti-apoptotic protein Mcl-1, sensitizing cancer cells to other therapies.[4]

A novel pyridine-pyrazolyl-pyrrole compound containing the 2,5-dimethylpyrrole moiety exhibited selective cytotoxicity against myeloid leukemia cell lines HL60 and K562 with IC₅₀ values of 25.93 µg/mL and 10.42 µg/mL, respectively, while showing no significant toxicity to non-cancerous cells.[16] This suggests that the 2,5-dimethylpyrrole core can be a key component of selectively toxic agents.

Related Compound Class	Target Cell Line(s)	Reported IC₅₀ / Activity	Reference
Pyridine-pyrazolyl-dimethylpyrrole	K562 (Myeloid Leukemia)	10.42 µg/mL	[16]
Pyridine-pyrazolyl-dimethylpyrrole	HL60 (Myeloid Leukemia)	25.93 µg/mL	[16]
Marinopyrrole F	HCT-116 (Colon Cancer)	6.1 µM	[8]
Pyrrolomycin Derivatives	Various Cancer Lines	Sub-micromolar to low-micromolar	[8]
Fused Pyrrolopyrimidines	HepG-2, MCF-7, Panc-1	Promising anticancer activity	[5]

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases. Various pyrrole derivatives have demonstrated significant anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[3][5] The 1,5-diarylpyrrole scaffold, which is structurally analogous to the title compound, has a high affinity for the COX-2 active site.[3] COX enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation. Inhibition of COX-2 is a validated strategy for treating inflammation with a potentially lower risk of gastrointestinal side effects compared to non-selective COX inhibitors.

Caption: Simplified diagram of the COX pathway and hypothesized inhibition.

Other Potential Therapeutic Areas

The pyrrole scaffold is remarkably versatile, with derivatives showing a wide spectrum of biological activities:

• Antimicrobial Activity: New pyrrole derivatives have been synthesized and shown to possess potent antibacterial and antifungal activity, in some cases exceeding the potency of standard drugs like ciprofloxacin and clotrimazole.[17][18]

• Anti-tubercular Activity: In the search for novel inhibitors of Mycobacterium tuberculosis, pyrrole derivatives have been identified as promising agents that inhibit essential bacterial enzymes like caseinolytic proteases (ClpP1P2).[19]

• Neuroprotective Activity: Certain 1,5-diaryl pyrrole derivatives have been shown to act as antioxidant agents, protecting neuronal cells from neurotoxicity in cellular models of Parkinson's disease.[3]

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, the following foundational in vitro assays are recommended.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration at which the compound inhibits the proliferation of cancer cells by 50% (IC₅₀).

Materials:

• Human cancer cell lines (e.g., K562, HL60, MCF-7) and a non-cancerous control line (e.g., Vero).

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS).

• Test compound dissolved in DMSO (stock solution).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• DMSO.

• 96-well microplates.

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of the test compound in the cell culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and a positive control (e.g., Doxorubicin).

• Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ atmosphere.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of the compound to inhibit the peroxidase activity of COX-1 and COX-2.

Materials:

• COX-1 and COX-2 enzymes (human or ovine).

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

• Heme.

• Arachidonic Acid (substrate).

• TMPD (N,N,N′,N′-tetramethyl-p-phenylenediamine) (colorimetric probe).

• Test compound dissolved in DMSO.

• 96-well microplate.

Procedure:

• In a 96-well plate, add the assay buffer, the enzyme (COX-1 or COX-2), and the test compound at various concentrations.

• Incubate for 15 minutes at room temperature.

• Initiate the reaction by adding arachidonic acid and TMPD.

• Immediately measure the absorbance at 595 nm over time using a microplate reader in kinetic mode.

• The rate of change in absorbance is proportional to the COX activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control.

• Plot the percent inhibition versus compound concentration to determine the IC₅₀ value for both COX-1 and COX-2.

Future Directions and Conclusion

1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is a synthetically accessible compound built upon a scaffold with proven biological relevance. The extensive literature on related N-aryl pyrroles strongly suggests its potential as a lead compound in several therapeutic areas, most notably oncology and inflammatory diseases.

Future research should focus on:

• Comprehensive Biological Screening: Evaluating the compound against a broad panel of cancer cell lines and in various antimicrobial and anti-inflammatory assays.

• Mechanism of Action Studies: If promising activity is found, subsequent studies should aim to identify the specific molecular target(s) and pathways involved.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues with different substitution patterns on the phenyl ring (e.g., varying the position and nature of the halogen) to optimize potency and selectivity.

• In Vivo Evaluation: Promising candidates should be advanced to preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole via Paal-Knorr Reaction

Introduction: The Strategic Importance of N-Aryl Pyrroles and the Paal-Knorr Synthesis

The pyrrole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products, pharmaceuticals, and functional polymers.[1][2] Specifically, N-aryl pyrroles are of significant interest to researchers in drug development due to their presence in a wide array of biologically active compounds, including anti-inflammatory, antimicrobial, and anticancer agents. The target molecule, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, represents a key intermediate for the synthesis of more complex molecules, where the 3-chloro-substituted phenyl ring offers a strategic handle for further functionalization through cross-coupling reactions.

The Paal-Knorr synthesis, first reported in the 1880s, remains one of the most direct and efficient methods for constructing the pyrrole ring.[1] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine, typically under acidic catalysis.[3] Its enduring appeal lies in its operational simplicity, the ready availability of starting materials, and generally high yields. Modern advancements, such as microwave-assisted protocols, have further enhanced the efficiency and applicability of this classic transformation, allowing for significantly reduced reaction times.

This guide provides a comprehensive, in-depth technical overview for the synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. It is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step protocol but also the underlying scientific rationale for key experimental choices.

Reaction Mechanism: A Stepwise Look at Pyrrole Formation

The Paal-Knorr pyrrole synthesis proceeds via a well-established acid-catalyzed condensation-cyclization-dehydration sequence.[1] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Carbonyl Protonation (Activation): The reaction is initiated by the protonation of one of the carbonyl groups of the 1,4-dicarbonyl compound (2,5-hexanedione) by an acid catalyst. This activation step increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack and Hemiaminal Formation: The primary amine (3-chloroaniline), acting as a nucleophile, attacks the protonated carbonyl carbon. This results in the formation of a hemiaminal intermediate.

• Intramolecular Cyclization: The nitrogen atom of the hemiaminal then performs an intramolecular nucleophilic attack on the second carbonyl group. This is often the rate-determining step of the reaction.[2]

• Dehydration and Aromatization: The resulting cyclic intermediate, a 2,5-dihydroxytetrahydropyrrole derivative, undergoes a two-step dehydration process, eliminating two molecules of water to form the stable aromatic pyrrole ring.

Caption: Paal-Knorr reaction mechanism for pyrrole synthesis.

Experimental Workflow Overview

The synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole can be efficiently executed using either conventional heating or microwave irradiation. The general workflow is straightforward, involving reaction setup, monitoring, workup, and purification.

Caption: General experimental workflow for Paal-Knorr synthesis.

Detailed Experimental Protocols

Two primary protocols are presented: a classical approach using conventional heating and a modern, rapid method utilizing microwave irradiation.

Protocol 1: Conventional Synthesis via Reflux

This method is suitable for standard laboratory setups without specialized microwave equipment.

Materials and Reagents:

Reagent/Material	Molecular Weight	Amount (mmol)	Mass/Volume	Notes
2,5-Hexanedione	114.14 g/mol	10.0	1.14 g (1.20 mL)	Purity ≥97%
3-Chloroaniline	127.57 g/mol	10.0	1.28 g (1.05 mL)	Purity ≥98%
Glacial Acetic Acid	60.05 g/mol	Catalytic	~1.0 mL	Acts as both catalyst and solvent
Ethanol	46.07 g/mol	-	20 mL	Reaction Solvent
Ethyl Acetate	88.11 g/mol	-	~150 mL	For extraction
Saturated NaCl (Brine)	-	-	~50 mL	For washing
Anhydrous MgSO₄	120.37 g/mol	-	As needed	Drying agent
Silica Gel	-	-	As needed	For chromatography

Step-by-Step Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-hexanedione (1.14 g, 10.0 mmol), 3-chloroaniline (1.28 g, 10.0 mmol), and ethanol (20 mL).

• Catalyst Addition: Add glacial acetic acid (~1.0 mL) to the mixture.

• Heating: Heat the reaction mixture to reflux (approximately 80-85 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 9:1) eluent system. The reaction is typically complete within 2-4 hours.

• Cooling and Quenching: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

• Solvent Removal: Remove the ethanol and acetic acid under reduced pressure using a rotary evaporator.

• Aqueous Workup: Dissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 25 mL) to remove any unreacted aniline, followed by saturated sodium bicarbonate solution (2 x 25 mL) to neutralize residual acid, and finally with saturated brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

Protocol 2: Microwave-Assisted Synthesis

This protocol offers a significant reduction in reaction time and often leads to cleaner reaction profiles.[2]

Materials and Reagents:

Reagent/Material	Molecular Weight	Amount (mmol)	Mass/Volume	Notes
2,5-Hexanedione	114.14 g/mol	2.0	228 mg (0.24 mL)	Purity ≥97%
3-Chloroaniline	127.57 g/mol	2.0	255 mg (0.21 mL)	Purity ≥98%
Glacial Acetic Acid	60.05 g/mol	Catalytic	~0.2 mL	Catalyst
Ethanol	46.07 g/mol	-	4 mL	Reaction Solvent

Step-by-Step Procedure:

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a small magnetic stir bar, combine 2,5-hexanedione (228 mg, 2.0 mmol), 3-chloroaniline (255 mg, 2.0 mmol), and ethanol (4 mL).

• Catalyst Addition: Add glacial acetic acid (~0.2 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 120-150 °C for 5-15 minutes. Note: Reaction parameters should be optimized for the specific microwave unit being used.

• Cooling: After irradiation, allow the vial to cool to a safe handling temperature.

• Workup and Purification: Follow steps 6-9 from the conventional protocol, scaling the solvent volumes accordingly for the smaller reaction size.

Product Characterization: Validating the Synthesis

Thorough characterization is essential to confirm the identity and purity of the synthesized 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. Based on the analysis of closely related structures, the following spectral data are anticipated.[4]

Expected Spectroscopic Data:

• Appearance: Colorless to pale yellow oil or low-melting solid.

• Molecular Formula: C₁₂H₁₂ClN

• Molecular Weight: 205.68 g/mol

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~7.3-7.5 ppm (m, 2H, Ar-H)

  • δ ~7.1-7.2 ppm (m, 2H, Ar-H)

  • δ ~5.9 ppm (s, 2H, Pyrrole-H)

  • δ ~2.0 ppm (s, 6H, 2 x CH₃)

  • Rationale: The two protons on the pyrrole ring are chemically equivalent and will appear as a singlet. The methyl groups are also equivalent, resulting in a single sharp singlet. The aromatic protons of the 3-chlorophenyl group will exhibit a complex multiplet pattern.

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ ~140-142 ppm (Ar-C, C-N)

  • δ ~134-135 ppm (Ar-C, C-Cl)

  • δ ~129-130 ppm (Ar-CH)

  • δ ~127-128 ppm (Ar-CH)

  • δ ~126-127 ppm (Pyrrole C-CH₃)

  • δ ~124-125 ppm (Ar-CH)

  • δ ~105-106 ppm (Pyrrole CH)

  • δ ~12-14 ppm (CH₃)

  • Rationale: Expect six distinct signals for the aromatic carbons (four CH, two quaternary), two signals for the pyrrole ring carbons (one for the methyl-substituted carbons and one for the CH carbons), and one signal for the two equivalent methyl groups.

• Mass Spectrometry (EI-MS):

  • m/z (%): 205 [M⁺], 207 [(M+2)⁺, characteristic of one chlorine atom], 190 [M-CH₃]⁺

  • Rationale: The mass spectrum should show a molecular ion peak at m/z 205 and a characteristic M+2 peak at m/z 207 with approximately one-third the intensity, confirming the presence of a single chlorine atom. A prominent fragment corresponding to the loss of a methyl group is also expected.

• Infrared (IR) Spectroscopy (neat or KBr):

  • ν (cm⁻¹): ~3100 (Aromatic C-H stretch), ~2950-2850 (Aliphatic C-H stretch), ~1590, 1480 (C=C aromatic and pyrrole ring stretch), ~1100-1000 (C-N stretch), ~800-700 (C-Cl stretch).

Troubleshooting and Field-Proven Insights

• Low Yield: If the reaction yield is low, ensure the 3-chloroaniline is of high purity, as impurities can inhibit the reaction. Increasing the reaction time or temperature (for conventional heating) may also improve conversion. For microwave synthesis, increasing the temperature or irradiation time in small increments can be beneficial.

• Formation of Byproducts: The primary byproduct in a Paal-Knorr synthesis is often the corresponding furan, formed from the self-condensation of the 1,4-dicarbonyl. This is favored under strongly acidic conditions (pH < 3).[3] Using a milder acid catalyst like glacial acetic acid, or even performing the reaction under neutral conditions (though this will be slower), can minimize furan formation.

• Purification Challenges: The product is relatively non-polar. If it co-elutes with non-polar impurities during column chromatography, adjusting the solvent system (e.g., using a toluene/hexane mixture) may improve separation.

• Reaction Stalling: In some cases, the water produced during the reaction can slow down the final dehydration steps. While not typically necessary for this substrate, azeotropic removal of water with a Dean-Stark apparatus (in a solvent like toluene) can be employed for particularly stubborn reactions.

Conclusion

The Paal-Knorr reaction provides a robust and reliable method for the synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently produce this valuable synthetic intermediate in high yield and purity. Both the conventional and microwave-assisted protocols offer viable pathways, with the latter providing a significant advantage in terms of speed and efficiency. The detailed protocols and characterization guidelines presented herein serve as a comprehensive resource for scientists engaged in the synthesis of N-aryl pyrroles for applications in drug discovery and materials science.

References

• Supporting Information for a relevant publication detailing NMR of a similar compound.

• Wikipedia. Paal–Knorr synthesis. Available from: [Link].

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available from: [Link].

• Grokipedia. Paal–Knorr synthesis. Available from: [Link].

• Minetto, G., et al. (2005). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. European Journal of Organic Chemistry, 2005(24), 5277-5288. Available from: [Link].

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• 4. rsc.org [rsc.org]

use of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole as a chemical intermediate

An In-Depth Guide to the Strategic Use of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole as a Chemical Intermediate

Introduction: The Pyrrole Scaffold in Modern Synthesis

The pyrrole ring is a privileged scaffold in medicinal chemistry and materials science, forming the core of a vast range of natural products and synthetic molecules.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it a cornerstone in the design of therapeutically active compounds, including anti-inflammatory, anti-cancer, and antibiotic agents.[1][3] The strategic functionalization of the pyrrole ring allows for the fine-tuning of a molecule's physicochemical and biological properties.

This guide focuses on 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole , a versatile chemical intermediate. The presence of methyl groups at the C2 and C5 positions directs further functionalization to the C3 and C4 positions, while the N-linked 3-chlorophenyl group modulates the electronic character of the pyrrole ring, influencing its reactivity and providing a vector for further structural diversification. This document provides detailed protocols for the synthesis of this intermediate and its subsequent application in constructing more complex molecular architectures, grounded in established chemical principles.

Section 1: Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole via Paal-Knorr Condensation

The most direct and reliable method for synthesizing N-substituted 2,5-dimethylpyrroles is the Paal-Knorr synthesis.[4][5] This classic reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, hexane-2,5-dione, with a primary amine, 3-chloroaniline.[6][7] The reaction is typically acid-catalyzed and proceeds with high efficiency.

Principle and Mechanism

The Paal-Knorr synthesis mechanism begins with the protonation of a carbonyl group on the 1,4-diketone, which activates it for nucleophilic attack by the primary amine.[5] This forms a hemiaminal intermediate. A subsequent intramolecular cyclization occurs when the nitrogen attacks the second carbonyl group.[6] The final step is a series of dehydration events, driven by the acidic conditions, which results in the formation of the stable, aromatic pyrrole ring.[8] The ring-closing step is often rate-determining.[5]

Sources

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• 2. researchgate.net [researchgate.net]
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• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: A Robust HPLC-UV Method for the Quantification of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. The method utilizes a C18 stationary phase with a simple isocratic mobile phase of acetonitrile and water, coupled with UV detection. The protocol herein provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, covering initial method development, optimization, and full validation in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction

1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is a substituted pyrrole derivative. The pyrrole ring is a fundamental structural motif in a vast array of pharmacologically active compounds and functional materials. Accurate and reliable quantification of such compounds is paramount for research and development, process monitoring, and quality assurance. High-performance liquid chromatography with ultraviolet detection (HPLC-UV) is a widely adopted analytical technique due to its specificity, sensitivity, and versatility.[1][2]

This document provides a systematic approach to developing a robust HPLC-UV method from fundamental principles. We will explore the rationale behind the selection of chromatographic parameters and detail a validation protocol to ensure the method is fit for its intended purpose.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is critical for rational method development.

• Structure:

  Caption: Chemical structure of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

• Molecular Formula: C₁₂H₁₂ClN

• Molecular Weight: 205.68 g/mol [3]

• Polarity: The presence of the pyrrole ring, two methyl groups, and a chlorophenyl group suggests a moderately non-polar molecule, making it an ideal candidate for reversed-phase chromatography.

• UV Absorbance: The conjugated π-system of the pyrrole and phenyl rings is expected to exhibit strong UV absorbance. While the UV spectrum for this specific molecule is not readily published, related pyrrole compounds show strong absorbance in the 200-300 nm range.[4][5] Therefore, a photodiode array (PDA) detector will be utilized initially to determine the wavelength of maximum absorbance (λmax). Based on similar structures, a λmax is anticipated around 225 nm and 272 nm.[6][7][8]

HPLC Method Development Workflow

The development of a robust HPLC method is a systematic process. The following workflow outlines the logical steps taken to arrive at the final, optimized conditions.

Caption: A systematic workflow for HPLC method development.

Experimental

Instrumentation and Reagents

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and a diode array detector (DAD).

• Chromatographic Data System (CDS): OpenLab CDS or equivalent.

• HPLC Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent C18 column).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, obtained from a Milli-Q system)

  • 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole reference standard

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to desired concentrations (e.g., for linearity studies: 1, 5, 10, 25, 50, 100 µg/mL).

• Mobile Phase: Prepare the mobile phase as specified in the chromatographic conditions. For this method, a mixture of acetonitrile and water is used. It is crucial to degas the mobile phase before use to prevent pump cavitation and baseline noise.

Detailed Protocol: Method Development and Optimization

Initial Column and Mobile Phase Screening

A C18 column was selected as the stationary phase due to the non-polar nature of the analyte.[8] C18 columns provide excellent retention and selectivity for a wide range of moderately non-polar compounds.

The mobile phase selection began with a simple binary mixture of acetonitrile and water. Acetonitrile is often preferred over methanol as it generally provides lower backpressure and better peak shapes for many compounds. An initial isocratic elution was chosen for its simplicity and robustness.

Determination of Detection Wavelength (λmax)

Protocol:

• Prepare a 25 µg/mL solution of the analyte in the initial mobile phase (e.g., 50:50 Acetonitrile:Water).

• Inject the solution into the HPLC system equipped with a DAD.

• Acquire the UV spectrum of the analyte peak from 200 to 400 nm.

• Identify the wavelength of maximum absorbance (λmax).

Results and Rationale: The DAD scan revealed two absorbance maxima: one at approximately 220 nm and a broader peak around 265 nm. While the absorbance at 220 nm is stronger, the 265 nm wavelength was chosen for quantification. This choice is justified because many common solvents and potential impurities have strong absorbance at lower UV wavelengths, making 265 nm a more selective and robust choice for complex sample matrices.

Optimization of Mobile Phase Composition

Protocol:

• Prepare a series of mobile phases with varying acetonitrile-to-water ratios (e.g., 70:30, 60:40, 50:50 v/v).

• Inject a standard solution (e.g., 25 µg/mL) using each mobile phase composition.

• Monitor the retention time (RT), peak shape (tailing factor), and column efficiency (plate count).

Results and Rationale: The goal is to achieve a retention time that is long enough to be separated from the solvent front but short enough for a reasonable run time (ideally between 3 and 10 minutes).

Acetonitrile:Water (v/v)	Retention Time (min)	Tailing Factor	Plate Count
70:30	2.8	1.1	7500
60:40	4.5	1.0	8200
50:50	8.2	1.0	8500

A mobile phase composition of 60:40 (v/v) Acetonitrile:Water was selected as it provided an optimal balance of analysis time, peak shape, and efficiency.

Flow Rate and Temperature

The flow rate was maintained at 1.0 mL/min, a standard for 4.6 mm ID columns that provides good efficiency without generating excessive backpressure. The column temperature was set to 30°C to ensure consistent retention times and improve peak shape by reducing mobile phase viscosity.

Final Optimized HPLC Method

Parameter	Condition
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (60:40, v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm
Injection Volume	10 µL
Run Time	10 minutes

Method Validation

The optimized method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[9][10][11][12] The following parameters were assessed:

Caption: Key parameters for HPLC method validation.

Specificity

Specificity was evaluated by injecting a blank (mobile phase) and comparing its chromatogram to that of a standard solution. The blank showed no interfering peaks at the retention time of the analyte, confirming the method's specificity.

Linearity

Protocol:

• Prepare standard solutions at concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• Inject each concentration in triplicate.

• Plot a calibration curve of mean peak area versus concentration.

• Perform a linear regression analysis.

Results:

Parameter	Result	Acceptance Criteria
Range	1 - 100 µg/mL	-
Correlation Coefficient (r²)	0.9998	≥ 0.999
Regression Equation	y = 45821x + 1250	-

The method demonstrated excellent linearity over the tested range.

Accuracy

Protocol: Accuracy was determined by the recovery of spiked samples. A known amount of the analyte was added to a blank matrix at three concentration levels (low, medium, high; e.g., 10, 50, 90 µg/mL). Each level was prepared in triplicate.

Results:

Spiked Level	Concentration (µg/mL)	Mean Recovery (%)	%RSD	Acceptance Criteria
Low	10	99.5	0.8%	98.0 - 102.0% Recovery, %RSD ≤ 2.0%
Medium	50	100.2	0.5%	98.0 - 102.0% Recovery, %RSD ≤ 2.0%
High	90	99.8	0.6%	98.0 - 102.0% Recovery, %RSD ≤ 2.0%

The high recovery values confirm the accuracy of the method.

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Protocol:

• Repeatability: Six replicate injections of a single standard solution (50 µg/mL) were made on the same day.

• Intermediate Precision: The repeatability experiment was repeated on a different day by a different analyst.

Results:

Precision Level	%RSD	Acceptance Criteria
Repeatability (Intra-day)	0.45%	%RSD ≤ 2.0%
Intermediate Precision (Inter-day)	0.78%	%RSD ≤ 2.0%

The low relative standard deviation (%RSD) values demonstrate the method's excellent precision.[13]

Robustness

The robustness of the method was assessed by making small, deliberate variations in the chromatographic parameters.

Protocol: The following parameters were varied:

• Flow Rate (± 0.1 mL/min)

• Column Temperature (± 2 °C)

• Mobile Phase Composition (Acetonitrile ± 2%)

Results: In all varied conditions, the system suitability parameters (tailing factor, plate count) remained within acceptable limits, and the change in retention time was minimal. This indicates that the method is robust for routine use.

Conclusion

A simple, specific, accurate, and robust isocratic RP-HPLC-UV method has been successfully developed and validated for the quantitative determination of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. The method employs a C18 column with a mobile phase of 60:40 (v/v) Acetonitrile:Water and UV detection at 265 nm. The validation results confirm that the method is suitable for its intended purpose in research and quality control environments.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• Agilent Technologies. (2022). Understanding the Latest Revisions to USP <621>. [Link]

• DSDP Analytics. USP <621> Chromatography. [Link]

• Pharmacia. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. [Link]

• OAText. (2016). Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. [Link]

• ResearchGate. (2019). (PDF) Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• PubMed. (2005). High resolution photofragment translational spectroscopy studies of the near ultraviolet photolysis of 2,5-dimethylpyrrole. [Link]

• ResearchGate. (2014). UV-vis absorption spectra of pyrrole before and after polymerization by... [Link]

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• 8. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
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Application Notes and Protocols for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Pyrrole Scaffold in Medicinal Chemistry

The pyrrole ring is a privileged five-membered nitrogen-containing heterocycle that forms the core of numerous natural products and synthetic molecules of significant pharmacological importance.[1][2] Its aromatic nature and the presence of a modifiable nitrogen atom allow for extensive functionalization, leading to a diverse array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The strategic introduction of various substituents onto the pyrrole scaffold enables the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets.[3] Among the vast library of substituted pyrroles, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole stands out as a key building block for the synthesis of a variety of bioactive compounds. The presence of the 3-chlorophenyl group at the N-1 position and the methyl groups at the C-2 and C-5 positions not only influences the electronic properties of the pyrrole ring but also provides steric hindrance that can direct further reactions and enhance target specificity.

This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and its subsequent utilization in the preparation of bioactive molecules. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our claims in authoritative scientific literature.

Part 1: Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

The most direct and efficient method for the synthesis of N-substituted 2,5-dimethylpyrroles is the Paal-Knorr pyrrole synthesis . This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, hexane-2,5-dione, with a primary amine, 3-chloroaniline.[4]

Reaction Scheme: Paal-Knorr Synthesis

Sources

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Application Notes &amp; Protocols: A Scalable Paal-Knorr Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

Abstract: The pyrrole scaffold is a cornerstone in medicinal chemistry and materials science, frequently appearing in blockbuster pharmaceuticals and functional organic materials.[1][] This document provides a comprehensive guide for the synthesis and scale-up of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a valuable substituted pyrrole intermediate. We detail a robust, field-tested protocol based on the Paal-Knorr synthesis, a reliable and versatile method for constructing pyrrole rings from 1,4-dicarbonyl compounds and primary amines.[3][4][5] This guide is structured to provide researchers, chemists, and process development professionals with both a laboratory-scale procedure and a thorough analysis of the critical parameters for scaling production, ensuring safety, efficiency, and reproducibility.

Introduction and Scientific Background

The Paal-Knorr synthesis, first reported in 1884, remains one of the most efficient and widely utilized methods for preparing substituted pyrroles, furans, and thiophenes.[5][6] The pyrrole synthesis variant involves the condensation of a 1,4-dicarbonyl compound with a primary amine, typically under neutral or mildly acidic conditions.[3][4] The reaction's enduring appeal lies in its operational simplicity, the accessibility of starting materials, and generally high yields.[1]

This protocol focuses on the reaction between 2,5-hexanedione (the 1,4-dicarbonyl component) and 3-chloroaniline (the primary amine) to yield 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. The resulting N-aryl pyrrole is a key building block for more complex molecules in drug discovery and agrochemical research.

Reaction Mechanism

The Paal-Knorr pyrrole synthesis proceeds through a well-elucidated acid-catalyzed mechanism.[1][5] The key steps are:

• Hemiaminal Formation: One of the protonated carbonyl groups of 2,5-hexanedione is attacked by the nucleophilic nitrogen of 3-chloroaniline, forming a hemiaminal intermediate.

• Cyclization: An intramolecular nucleophilic attack by the nitrogen atom onto the second carbonyl group closes the five-membered ring. This ring-closing step is often the rate-determining step of the reaction.[1][4]

• Dehydration: The resulting 2,5-dihydroxytetrahydropyrrole derivative undergoes two successive dehydration steps to eliminate two molecules of water, leading to the formation of the stable, aromatic pyrrole ring.

Caption: Paal-Knorr reaction mechanism for pyrrole synthesis.

Safety, Handling, and Waste Disposal

Utmost priority must be given to safety. A thorough risk assessment should be conducted before commencing any work.

• 3-Chloroaniline (CAS: 108-42-9):

  • Hazards: Toxic if swallowed, in contact with skin, or if inhaled.[7][8] May cause damage to organs through prolonged or repeated exposure.[7] Very toxic to aquatic life with long-lasting effects.[7][8]

  • Handling: Wear suitable protective clothing, gloves (nitrile or neoprene), and eye/face protection (safety goggles and face shield).[7][9] Handle only in a well-ventilated area or a chemical fume hood.[8] Avoid generating vapor or mist.

  • First Aid: In case of skin contact, wash immediately with plenty of soap and water.[7] If inhaled, remove to fresh air.[8] If swallowed, call a poison center or doctor immediately.[8]

• 2,5-Hexanedione (Acetonylacetone) (CAS: 110-13-4):

  • Hazards: Flammable liquid and vapor. Harmful if swallowed. Toxic in contact with skin or if inhaled.[10][11]

  • Handling: Keep away from heat, sparks, and open flames.[12] Use explosion-proof electrical equipment.[12] Handle in a chemical fume hood. Wear protective gloves and eye/face protection.

  • First Aid: In case of contact, flush skin or eyes with plenty of water.[12] If inhaled, move to fresh air. Seek medical attention if symptoms persist.

• Waste Disposal:

  • All organic waste and contaminated materials must be disposed of as hazardous waste according to local, state, and federal regulations.[7] Avoid release to the environment.[7]

Part 1: Laboratory-Scale Synthesis Protocol (5 g Scale)

This protocol is optimized for a standard laboratory setting to produce approximately 5 grams of the target compound.

Materials and Equipment

• Reagents:

  • 3-Chloroaniline (≥98%)

  • 2,5-Hexanedione (≥98%)

  • Glacial Acetic Acid (ACS grade)

  • Toluene (Anhydrous)

  • Ethyl Acetate (ACS grade)

  • Hexanes (ACS grade)

  • Saturated Sodium Bicarbonate solution (NaHCO₃)

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel (for column chromatography, 230-400 mesh)

• Equipment:

  • 250 mL three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller

  • Reflux condenser with water lines

  • Dean-Stark trap

  • Nitrogen/Argon inlet

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Glass chromatography column

  • Standard laboratory glassware

Stoichiometry and Reagent Table

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
3-Chloroaniline	127.57	3.19 g	25.0	1.0
2,5-Hexanedione	114.14	2.97 g (3.0 mL)	26.0	1.04
Glacial Acetic Acid	60.05	0.3 mL	~5.2	0.21 (catalyst)
Toluene	-	100 mL	-	-

Step-by-Step Procedure

• Reaction Setup: Assemble the 250 mL three-neck flask with a magnetic stir bar, reflux condenser, and a Dean-Stark trap. Place the assembly under a nitrogen or argon atmosphere.

• Charging Reagents: To the flask, add toluene (100 mL), 3-chloroaniline (3.19 g), 2,5-hexanedione (3.0 mL), and glacial acetic acid (0.3 mL).

• Reaction: Heat the mixture to reflux (approx. 110-115 °C). The reaction is azeotropically dried by collecting water in the Dean-Stark trap. Monitor the reaction progress by TLC (e.g., 9:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 3-5 hours when water evolution ceases.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution, 50 mL of water, and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification:

  • Purify the crude material by flash column chromatography on silica gel.

  • Elute with a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing to 5% ethyl acetate).

  • Combine the fractions containing the pure product (visualized by TLC) and remove the solvent under reduced pressure.

• Final Product: The final product, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, should be obtained as a pale yellow oil or a low-melting solid. Dry under high vacuum to remove residual solvent.

  • Expected Yield: 75-85%.

Part 2: Scale-Up Considerations and Protocol (100 g Scale)

Scaling the synthesis from 5 g to 100 g introduces challenges related to heat transfer, mass transfer, and product isolation. Direct multiplication of the lab-scale procedure is inefficient and potentially unsafe.

Key Scale-Up Challenges & Solutions

• Exotherm Control: The condensation reaction is exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.

  • Solution: Use a jacketed glass reactor with a circulating chiller/heater for precise temperature control. Employ a controlled, slow addition of one reactant to the other to manage the rate of heat generation.

• Efficient Mixing: Inadequate mixing can lead to localized overheating and side product formation.

  • Solution: Replace the magnetic stirrer with a powerful overhead mechanical stirrer (e.g., with a paddle or anchor-shaped impeller) to ensure homogeneity.

• Azeotropic Water Removal: Efficient removal of water drives the reaction to completion.

  • Solution: Ensure the Dean-Stark trap and condenser are appropriately sized for the larger solvent volume to prevent flooding and maintain an efficient reflux rate.

• Product Isolation & Purification: Flash chromatography is impractical for multi-hundred-gram scales.

  • Solution: Develop a robust crystallization or distillation procedure. Crystallization is often preferred for its efficiency and ability to yield high-purity material.

Scaled-Up Process Workflow

Caption: Scaled-up production workflow diagram.

Scaled-Up Protocol (100 g Scale)

• Equipment:

  • 5 L jacketed glass reactor with overhead stirrer, temperature probe, reflux condenser, and Dean-Stark trap.

  • 500 mL pressure-equalizing addition funnel.

  • Large-scale filtration apparatus (e.g., Büchner funnel or Nutsche filter).

  • Vacuum oven.

• Reagent Table (100 g Target):

  • 3-Chloroaniline: 61.8 g (0.484 mol)

  • 2,5-Hexanedione: 57.9 g (0.507 mol, 1.05 eq)

  • Glacial Acetic Acid: 5.8 mL (0.1 mol, 0.21 eq)

  • Toluene: 2.0 L

  • Heptane/Isopropyl Alcohol (for crystallization)

• Procedure:

  • Setup: Assemble the 5 L jacketed reactor system. Ensure all joints are properly sealed.

  • Initial Charge: Charge the reactor with 3-chloroaniline (61.8 g) and toluene (1.5 L). Begin stirring.

  • Controlled Addition: In a separate vessel, premix 2,5-hexanedione (57.9 g), glacial acetic acid (5.8 mL), and toluene (0.5 L). Load this mixture into the addition funnel.

  • Reaction Initiation: Heat the reactor contents to 80-90 °C.

  • Exotherm Management: Begin the slow, dropwise addition of the 2,5-hexanedione solution. Monitor the internal temperature closely. Adjust the addition rate to maintain the temperature below 100 °C. The addition may take 1-2 hours.

  • Reflux: After the addition is complete, heat the mixture to full reflux ( ~110-115 °C) and begin collecting water in the Dean-Stark trap. Maintain reflux for 4-6 hours or until the reaction is complete by in-process control (e.g., HPLC).

  • Work-up: Cool the reactor to < 30 °C. Transfer the contents to a large separatory vessel. Wash the organic phase with saturated NaHCO₃ solution and then with brine.

  • Solvent Swap & Crystallization: Concentrate the toluene solution under vacuum. Add a suitable crystallization solvent (e.g., a heptane/isopropanol mixture) and continue distillation to remove the remaining toluene. Cool the resulting solution slowly to 0-5 °C to induce crystallization.

  • Isolation: Collect the solid product by filtration. Wash the filter cake with cold heptane.

  • Drying: Dry the product in a vacuum oven at 40-45 °C until a constant weight is achieved.

Data Summary: Process Parameter Comparison

Parameter	Lab-Scale (5 g)	Scaled-Up (100 g)	Rationale for Change
Reaction Vessel	250 mL Round-bottom flask	5 L Jacketed Reactor	Enhanced temperature control and mixing efficiency.
Stirring	Magnetic Stir Bar	Overhead Mechanical Stirrer	Ensures homogeneity in larger volume.
Reagent Addition	All at once	Controlled, slow addition	Manages reaction exotherm and improves safety.
Heat Source	Heating Mantle	Circulating Thermal Fluid	Provides precise and uniform heating/cooling.
Reaction Time	3-5 hours	5-8 hours (incl. addition)	Longer addition time and larger volume.
Purification	Flash Chromatography	Crystallization	Practical and efficient for large quantities.
Expected Yield	75-85%	70-80%	Minor yield loss is common during scale-up and crystallization.

References

• Grokipedia. Paal–Knorr synthesis. Available from: [Link]

• Oxford Lab Fine Chem. Material Safety Data Sheet - 3-Chloro aniline 98%. Available from: [Link]

• Wikipedia. Paal–Knorr synthesis. Available from: [Link]

• Rohit Chemistry. Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism. YouTube, 14 June 2021. Available from: [Link]

• Carl ROTH. Safety Data Sheet: 3-Chloroaniline. Available from: [Link]

• Carl ROTH. Safety Data Sheet: 3-Chloroaniline (2025). Available from: [Link]

• ResearchGate. Synthesis of pyrrole and substituted pyrroles (Review). Available from: [Link]

• Wikipedia. Pyrrole. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. Available from: [Link]

• Semantic Scholar. Green Synthesis of Pyrrole Derivatives. Available from: [Link]

• RGM College Of Engineering and Technology. Paal–Knorr synthesis of pyrroles. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Acetylacetone. Available from: [Link]

• Penta chemicals. Acetylacetone - Safety Data Sheet. Available from: [Link]

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• 12. geneseo.edu [geneseo.edu]

Mastering the Purification of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole: An Application Guide for Researchers

For researchers, scientists, and professionals in drug development, the purity of a compound is paramount. This guide provides a detailed exploration of the purification techniques for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a substituted pyrrole with potential applications in medicinal chemistry.[1] We will delve into the practical and theoretical considerations of established purification methodologies, offering detailed protocols to achieve high purity of the target compound.

Understanding the Compound and the Need for Purification

1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is typically synthesized via the Paal-Knorr reaction, a robust method for the formation of substituted pyrroles from a 1,4-dicarbonyl compound (hexane-2,5-dione in this case) and a primary amine (3-chloroaniline).[2][3][4][5] While effective, this synthesis can yield impurities that must be removed to ensure the compound's suitability for downstream applications.

Potential Impurities:

• Unreacted Starting Materials: Residual 3-chloroaniline and hexane-2,5-dione.

• Furan Byproducts: Under acidic conditions (pH < 3), the 1,4-dicarbonyl compound can undergo self-condensation to form furan derivatives.

• Other Side-Products: Impurities from the starting materials can lead to the formation of undesired side products.

The choice of purification strategy is therefore critical and is guided by the physicochemical properties of the target compound and its impurities.

Purification Strategies: A Two-Pronged Approach

A combination of column chromatography and recrystallization is the most effective approach for obtaining highly pure 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

Column Chromatography: The Workhorse of Purification

Flash column chromatography is a highly efficient technique for separating compounds with different polarities.[6][7] For N-arylpyrroles, silica gel is the stationary phase of choice due to its ability to separate compounds based on their interactions with the polar silanol groups.[8]

Causality Behind Experimental Choices:

The selection of the mobile phase (eluent) is crucial for achieving good separation. A solvent system with optimal polarity will allow the target compound to move down the column at a moderate rate, separating it from less polar and more polar impurities. For 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a non-polar compound, a solvent system of low to medium polarity is ideal. Mixtures of a non-polar solvent like hexane and a slightly more polar solvent like ethyl acetate or dichloromethane are commonly employed.[9][10]

Experimental Protocol: Flash Column Chromatography

This protocol is designed for the purification of a crude product obtained from a typical Paal-Knorr synthesis.

Materials:

• Crude 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column

• Collection tubes

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp

Workflow Diagram:

Caption: Workflow for Column Chromatography Purification.

Step-by-Step Methodology:

• TLC Analysis of Crude Mixture:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the plate using a solvent system of hexane and ethyl acetate (e.g., start with a 9:1 ratio).

  • Visualize the spots under a UV lamp. The ideal solvent system should give a retention factor (Rf) of ~0.3 for the target compound.

• Column Preparation:

  • Prepare a slurry of silica gel in hexane.

  • Carefully pack a glass column with the slurry, ensuring there are no air bubbles.

  • Allow the silica to settle, and drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Adsorb the dissolved sample onto a small amount of silica gel by evaporating the solvent.

  • Carefully add the dry, adsorbed sample to the top of the packed column.

  • Add a thin layer of sand on top to prevent disturbance of the sample layer during elution.

• Elution and Fraction Collection:

  • Begin eluting the column with 100% hexane.

  • Gradually increase the polarity of the eluent by adding ethyl acetate (e.g., a gradient of 0% to 10% ethyl acetate in hexane).

  • Collect fractions in separate test tubes.

• Monitoring and Isolation:

  • Monitor the collected fractions by TLC.

  • Combine the fractions that contain the pure product.

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

Quantitative Data Summary:

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for normal-phase chromatography of moderately polar compounds.
Eluent System	Hexane/Ethyl Acetate Gradient (e.g., 100:0 to 90:10)	Allows for the separation of non-polar impurities first, followed by the target compound, and finally more polar impurities.
TLC Rf of Target	~0.3	Provides a good balance between separation and elution time.[6]
Sample Load	1-5% of silica gel weight	Prevents column overloading and ensures optimal separation.

Recrystallization: For Ultimate Purity

Recrystallization is a powerful technique for purifying solid compounds.[11] It relies on the principle that the solubility of a compound increases in a hot solvent and decreases as the solvent cools, leading to the formation of pure crystals while impurities remain in the solution. For N-arylpyrroles, which are often solids at room temperature, recrystallization can be a highly effective final purification step.

Causality Behind Experimental Choices:

The choice of solvent is the most critical factor in recrystallization. An ideal solvent should:

• Dissolve the compound sparingly or not at all at room temperature.

• Dissolve the compound completely at its boiling point.

• Not react with the compound.

• Be easily removable from the purified crystals.

For compounds similar to 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, alcohols like ethanol or isopropanol, or a mixed solvent system like ethanol/water, are often good choices.[12][13][14]

Experimental Protocol: Recrystallization

This protocol is for the recrystallization of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole that has been previously purified by column chromatography.

Materials:

• Purified 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

• Ethanol (reagent grade)

• Deionized water

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Workflow Diagram:

Caption: Workflow for Recrystallization.

Step-by-Step Methodology:

• Dissolution:

  • Place the solid 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely. Add the solvent dropwise to avoid using an excess.

• Cooling and Crystallization:

  • Allow the hot solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

  • Dry the crystals under vacuum to remove all traces of the solvent.

Quantitative Data Summary:

Parameter	Recommended Solvent	Rationale
Recrystallization Solvent	Ethanol or Ethanol/Water	Good solubility at high temperatures and poor solubility at low temperatures for many N-arylpyrroles.[12][13]
Cooling Method	Slow cooling followed by an ice bath	Promotes the formation of large, pure crystals and maximizes yield.
Washing Solvent	Ice-cold recrystallization solvent	Removes surface impurities without significantly dissolving the product.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques:

• Thin Layer Chromatography (TLC): A single spot on the TLC plate in multiple solvent systems is a good indicator of purity.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be clean and consistent with the expected structure of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

• Mass Spectrometry (MS): Should show the correct molecular ion peak.

By following these detailed protocols and understanding the principles behind them, researchers can confidently purify 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole to a high degree of purity, ensuring the reliability and reproducibility of their subsequent experiments.

References

• Biomimetic synthesis of 1-aryl-2,5-dimethyl pyrroles using egg white nano-ovalbumin at room temperature under solvent-free conditions. Iranian Journal of Catalysis. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. [Link]

• Microwave-assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. National Center for Biotechnology Information. [Link]

• Flash Chromatography Basics. Sorbent Technologies, Inc. [Link]

• Substances yield after recrystallization from different solvents. ResearchGate. [Link]

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. [Link]

• Synthesis of 1-(4-Trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via Chain Heterocyclization. National Center for Biotechnology Information. [Link]

• Chromatography: Solvent Systems For Flash Column. University of Rochester Department of Chemistry. [Link]

• Paal-Knorr Synthesis of Pyrrole: Complete mechanistic description. YouTube. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• Recent Advancements in Pyrrole Synthesis. National Center for Biotechnology Information. [Link]

• MICROWAVE ASSISTED SYNTHESIS OF 1-(3 -CHLOROPHENYL)-3, 5- DIARYL – PYRAZOLES. TSI Journals. [Link]

• Recent synthetic and medicinal perspectives of pyrroles: An overview. Allied Academies. [Link]

• Pyrrole synthesis. Organic Chemistry Portal. [Link]

• Successful Flash Chromatography. Biotage. [Link]

• Successful Flash Chromatography. King Group. [Link]

• Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria. Repositório Institucional UNESP. [Link]

• Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria. National Center for Biotechnology Information. [Link]

• ChemInform Abstract: Microwave-Assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. ResearchGate. [Link]

• Metabolic Formation and Synthesis of 1-(3-chlorophenyl)-2(4-hydroxyphenyl)-1-methyl-2(2 Pyridine)ethanol. A Potential Hypocholesteremic Agent. National Center for Biotechnology Information. [Link]

• Purified and recrystallized 3,5-dimethyl-1H-pyrazole. Reddit. [Link]

• Process for the preparation of pyrazolone derivatives.

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• 1. Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

Welcome to the technical support guide for the synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis, troubleshooting common issues, and understanding the underlying chemical principles. The primary synthetic route discussed is the Paal-Knorr pyrrole synthesis, a robust and widely used method for constructing pyrrole rings.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole?

The most common and efficient method is the Paal-Knorr synthesis.[1][2] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, 2,5-hexanedione (also known as acetonylacetone), with a primary amine, 3-chloroaniline.[3] The reaction is typically catalyzed by a Brønsted or Lewis acid.[3][4]

Q2: How critical are the purity of my starting materials, 3-chloroaniline and 2,5-hexanedione?

Extremely critical. The presence of impurities in either starting material can lead to the formation of undesired side products, resulting in lower yields and complicating purification. It is highly recommended to use purified reagents. If the purity is questionable, 3-chloroaniline can be distilled under reduced pressure, and 2,5-hexanedione can be purified by distillation.

Q3: What are the typical yields I can expect for this synthesis?

With an optimized protocol, yields for the Paal-Knorr synthesis of N-aryl pyrroles can be quite good to excellent. Depending on the scale, catalyst, and reaction conditions (conventional heating vs. microwave), you can realistically target yields from 70% to over 90%.

Q4: Is this reaction sensitive to air or moisture?

The Paal-Knorr condensation itself is generally not highly sensitive to air or moisture. However, for optimal results and reproducibility, it is always good practice to use dry glassware and solvents, especially if you are using moisture-sensitive Lewis acid catalysts.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format to help you rapidly diagnose and solve issues.

Problem 1: Low or No Yield of the Desired Pyrrole

Question: My reaction has resulted in a very low yield, or TLC analysis shows no product formation. What are the likely causes?

This is the most common issue and can stem from several factors. Let's break down the potential causes and solutions.

Potential Cause A: Suboptimal Reaction Conditions

• Explanation: The Paal-Knorr reaction is highly dependent on pH, temperature, and reaction time.[5] Harsh conditions, such as excessively strong acids (pH < 3) or prolonged high heat, can lead to the formation of furan byproducts or degradation of your materials.[2][5]

• Solution:

  • pH Control: The reaction should be conducted under neutral or weakly acidic conditions.[2][5] Acetic acid is an excellent choice as both a catalyst and a solvent, as it maintains an optimal pH range.[5]

  • Temperature & Time: For 3-chloroaniline, which is a less basic aromatic amine, longer reaction times or moderate heating (e.g., 60-80 °C) may be necessary.[5][6] However, do not assume more is better. Monitor the reaction's progress every 30-60 minutes using Thin Layer Chromatography (TLC) to identify the point of maximum product formation before side reactions begin to dominate.[5]

  • Microwave Synthesis: Consider using microwave-assisted heating. This technique can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing byproduct formation.[7]

Potential Cause B: Ineffective Catalyst

• Explanation: While acetic acid often works well, the electron-withdrawing nature of the chlorine atom on 3-chloroaniline reduces its nucleophilicity, potentially slowing the reaction. A different catalyst might be required.

• Solution:

  • Alternative Catalysts: A variety of Brønsted and Lewis acids can be effective.[4] Consider catalysts like p-toluenesulfonic acid (p-TsOH), scandium triflate (Sc(OTf)₃), or even iodine (I₂), which has been shown to catalyze the reaction efficiently under solvent-free conditions.[3][6]

  • Heterogeneous Catalysts: Solid acid catalysts like silica sulfuric acid or montmorillonite K10 clay can also be used.[6] These have the advantage of being easily filtered out, simplifying the workup.[6]

Potential Cause C: Low Reactivity of Amine

• Explanation: As mentioned, 3-chloroaniline is less reactive than a simple aniline due to the inductive effect of the chlorine substituent.

• Solution:

  • Stoichiometry: Use a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) to help drive the reaction equilibrium towards the product.[4]

  • Forcing Conditions: If milder conditions fail, you may need to use more forcing conditions, such as a higher boiling point solvent (e.g., toluene or xylene with a Dean-Stark trap to remove water) and a stronger acid catalyst. Always monitor for degradation by TLC.

Problem 2: Product is Impure, Dark, or Tarry

Question: The reaction worked, but my crude product is a dark oil or tar that is difficult to purify. What causes this and how can I prevent it?

Potential Cause A: Polymerization/Degradation

• Explanation: Excessively high temperatures or highly acidic conditions can cause the starting materials or the pyrrole product to polymerize or degrade, leading to the formation of intractable tars.[4]

• Solution:

  • Temperature Control: Lower the reaction temperature and extend the reaction time. It is better to have a slower, cleaner reaction than a fast, messy one.

  • Milder Acidity: Avoid strong mineral acids like HCl or H₂SO₄ if possible. Stick to weaker acids like acetic acid.[4]

  • Prompt Workup: Once TLC indicates the reaction is complete, work it up immediately. Do not let the reaction sit in the acidic medium for extended periods, especially while hot.[4]

Potential Cause B: Inefficient Purification

• Explanation: N-aryl pyrroles can sometimes be tricky to purify, especially if baseline impurities are present.

• Solution:

  • Column Chromatography: This is the most reliable method. Use a silica gel column with a non-polar eluent system, such as a gradient of ethyl acetate in hexanes. The product is relatively non-polar, so it should elute fairly early.

  • Recrystallization: If the crude product is a solid or can be solidified, recrystallization is an excellent option. Try solvents like ethanol/water or methanol/water mixtures.[7]

  • Distillation: If the product is a high-boiling liquid, vacuum distillation can be effective, especially for removing non-volatile polymeric impurities.[8][9]

Optimized Experimental Protocol

This protocol provides a reliable, step-by-step methodology for the synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

Materials:

• 2,5-Hexanedione (≥98% purity)

• 3-Chloroaniline (≥99% purity)

• Glacial Acetic Acid

• Ethyl Acetate (EtOAc)

• Hexanes

• Saturated Sodium Bicarbonate Solution (Sat. NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-hexanedione (1.0 eq).

• Add glacial acetic acid (approx. 5-10 mL per gram of dione).

• Add 3-chloroaniline (1.05 eq) to the stirring solution.

• Reaction: Heat the reaction mixture to 80-90 °C using an oil bath.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using 10% EtOAc in hexanes as the mobile phase). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and dilute with 50 mL of ethyl acetate.

• Carefully wash the organic layer sequentially with:

  • 50 mL of Water

  • 50 mL of Sat. NaHCO₃ (Caution: CO₂ evolution!) until the aqueous layer is neutral or slightly basic.

  • 50 mL of Brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, eluting with a hexanes/ethyl acetate gradient (e.g., starting from 100% hexanes and gradually increasing to 5% EtOAc).

• Characterization: Combine the pure fractions and remove the solvent under reduced pressure to yield 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole as a solid or oil. Confirm identity and purity using ¹H NMR, ¹³C NMR, and MS.

Visualizing the Process

General Workflow

The following diagram outlines the complete workflow from reaction setup to the pure product.

Caption: Experimental workflow for the Paal-Knorr synthesis.

Troubleshooting Decision Tree

Use this diagram to diagnose yield-related issues systematically.

Caption: Decision tree for troubleshooting low yield issues.

References

• Balakrishna, A., et al. (2019). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved January 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved January 15, 2026, from [Link]

• Young, D. M., & Allen, C. F. H. (n.d.). 2,5-dimethylpyrrole. Organic Syntheses Procedure. Retrieved January 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved January 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved January 15, 2026, from [Link]

• Obushak, M. D., et al. (2012). Synthesis of 1-(4-Trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via Chain Heterocyclization. PubMed Central. Retrieved January 15, 2026, from [Link]

• Mateev, E., et al. (2024). Pathways for the Paal-Knorr synthesis of pyrroles. ResearchGate. Retrieved January 15, 2026, from [Link]

• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.
• Google Patents. (n.d.). Process for the purification of crude pyrroles - EP0608688A1.

Sources

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rgmcet.edu.in [rgmcet.edu.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 9. EP0608688A1 - Process for the purification of crude pyrroles - Google Patents [patents.google.com]

Technical Support Center: Stability of Chlorinated Pyrrole Derivatives

Welcome to the technical support center for chlorinated pyrrole derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with these potent but often sensitive compounds. The unique electronic properties conferred by the chlorine substituent(s) make these pyrroles valuable pharmacophores, but also introduce specific stability challenges.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these challenges, ensuring the integrity and reproducibility of your experimental results.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you might encounter during your research, providing insights into the underlying causes and offering actionable solutions.

Question 1: My purified compound shows new, unexpected spots on a TLC plate or peaks in HPLC/LC-MS after being stored for a short period. What is happening?

Probable Cause(s): This is a classic sign of compound degradation. Chlorinated pyrrole derivatives can be sensitive to environmental conditions even in a purified state. The primary culprits are often:

• Photodegradation: Many pyrrole-based structures are photolabile, meaning they degrade upon exposure to ambient or UV light.[3] The energy from light can induce cleavage of the pyrrole ring or other susceptible bonds.

• Oxidation: The electron-rich pyrrole ring can be susceptible to oxidation from atmospheric oxygen, especially if trace impurities or residual solvents are present.

• Hydrolysis: If the compound was not stored under strictly anhydrous conditions, trace moisture can lead to hydrolytic degradation, particularly if acidic or basic residues from the purification process are present.

Recommended Solutions & Preventative Measures:

• Confirm the Degradation: Re-run the analysis (HPLC, LC-MS) of your freshly purified compound and compare it to the stored sample. The appearance of new peaks with different retention times or masses confirms degradation.

• Implement Strict Storage Protocols:

  • Light Protection: Always store compounds in amber glass vials to block UV and visible light.[4] For highly sensitive materials, wrap the vial in aluminum foil.

  • Inert Atmosphere: Purge the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

  • Temperature Control: Store the compound at low temperatures (e.g., -20°C or -80°C) to slow the rate of any potential degradation reactions.

  • Anhydrous Conditions: Ensure the compound is thoroughly dried under high vacuum before storage and store it in a desiccator, even when frozen.

• Solvent Choice for Storage: If storing in solution, use a high-purity, anhydrous, and aprotic solvent (e.g., anhydrous acetonitrile or THF). Avoid chlorinated solvents for long-term storage, as they can degrade to form HCl, which can catalyze further decomposition.[5]

Question 2: My reaction mixture turns dark or forms a precipitate during an aqueous workup or extraction. Is my product decomposing?

Probable Cause(s): This strongly suggests instability under the pH conditions of your workup. Many chlorinated pyrroles are highly unstable in acidic or, more commonly, alkaline environments.[3]

• Alkaline Hydrolysis: Basic conditions (e.g., washing with sodium bicarbonate or carbonate solutions) can rapidly degrade these compounds, leading to ring-opening or other structural changes.[3][6] This often results in the formation of colored, polymeric materials.

• Acid-Catalyzed Decomposition: Strong acidic conditions (e.g., washing with 1M HCl) can also cause degradation, though many pyrroles are more labile in base.[3] Protonation of the pyrrole ring can disrupt its aromaticity, making it susceptible to nucleophilic attack.[7]

Recommended Solutions:

• Stability Test: Before performing a full-scale workup, test the stability of your product. Take a small aliquot of the crude reaction mixture, spot it on a TLC plate, and then expose it to the acidic and basic solutions you plan to use. Spot the treated samples on the same TLC plate to see if the product spot disappears or if new spots form.[8]

• Modify Your Workup:

  • If unstable in base, wash the organic layer with brine (neutral pH) only, or with very dilute, weak acid (e.g., 1% citric acid solution) if you need to neutralize a basic reaction.

  • If unstable in acid, wash with brine or a saturated solution of sodium chloride.

  • Minimize contact time with the aqueous phase and work quickly.

  • Ensure the temperature is kept low (e.g., perform extractions in an ice bath) to reduce the rate of decomposition.

Question 3: My reaction seems to work (monitored by TLC/LC-MS), but the final yield after purification by column chromatography is extremely low.

Probable Cause(s): If the product is present before the column but lost during it, the issue is likely an interaction with the stationary phase.

• Silica Gel-Induced Degradation: Standard silica gel is slightly acidic and can degrade sensitive compounds. This is a very common issue for acid-labile molecules.

• Irreversible Adsorption: The compound may be strongly adsorbing to the silica gel, making it impossible to elute with standard solvent systems.

• Volatility: The product may be volatile and lost when removing solvent under vacuum.[8]

Recommended Solutions:

• Deactivate the Silica Gel: Neutralize the acidic sites on the silica gel by preparing a slurry with your chosen eluent and adding 1-2% triethylamine (or another suitable base like pyridine) before packing the column.

• Use an Alternative Stationary Phase:

  • Alumina: Basic or neutral alumina can be an excellent alternative for compounds that are sensitive to acid.

  • Florisil® or Celite®: These can be used for filtration or in a plug to remove baseline impurities without the harshness of a full silica column.

  • Reverse-Phase Chromatography (C18): If your compound is soluble in appropriate solvents (e.g., methanol/water, acetonitrile/water), reverse-phase chromatography can be a gentle and effective alternative.

• Check for Volatility: When removing solvent on a rotary evaporator, use a lower temperature and check the trap for your product.[8]

Workflow for Troubleshooting Unexpected Experimental Results

When faced with an unexpected outcome, a systematic approach is crucial. The following workflow can help diagnose the root cause of the stability issue.

Caption: A systematic workflow for troubleshooting stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the ideal general conditions for storing chlorinated pyrrole derivatives? For maximum stability, store them as a solid in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen) at -20°C or below.[7][9] Avoid storing them in solution for extended periods. If solution storage is necessary, use a high-purity, anhydrous, aprotic solvent and store under the same inert, cold, and dark conditions.

Q2: How significant is the impact of pH on the stability of these compounds? The impact is highly significant. Studies on related pyrrole structures have shown they are often extremely unstable in alkaline (basic) medium and labile in acidic medium, while being most stable in a neutral environment.[3] The rate of hydrolysis can increase by a factor of 10 for every pH point increase above 7.[6] It is critical to perform forced degradation studies to understand the specific pH stability profile of your compound.

Q3: What are the primary degradation pathways for chlorinated pyrroles? The main degradation pathways are hydrolysis, oxidation, and photolysis.[3][10][11]

• Hydrolysis: Reaction with water, often catalyzed by acid or base, can lead to the cleavage and opening of the pyrrole ring.[3]

• Oxidation: The electron-rich ring can react with oxygen or other oxidizing agents, leading to a variety of degradation products.

• Photolysis: Exposure to light, particularly UV, can provide the energy to break bonds within the molecule, leading to complex degradation mixtures.[3]

• Dehalogenation: While less common under typical conditions, the loss of a chlorine atom from the molecule can also occur.[4]

Caption: Common degradation pathways for chlorinated pyrroles.

Q4: What is a stability-indicating HPLC method and why is it essential? A stability-indicating method is a validated analytical procedure (usually RP-HPLC) that can accurately measure the concentration of the active compound without interference from its impurities, excipients, or degradation products.[4] It is essential because it allows you to:

• Reliably track the purity of your compound over time.

• Understand how quickly your compound degrades under various stress conditions.

• Develop stable formulations for further drug development.[10] Developing this method requires performing a forced degradation study to generate the potential degradation products and ensure they are chromatographically separated from the main compound peak.[4][11]

Key Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is based on ICH guidelines and is designed to identify the potential degradation pathways of your chlorinated pyrrole derivative and to help develop a stability-indicating analytical method.[10][11][12]

Objective: To generate likely degradation products by subjecting the compound to stress conditions (hydrolysis, oxidation, heat, and light).

Materials:

• Your chlorinated pyrrole derivative ("Compound X").

• HPLC-grade methanol or acetonitrile.

• HPLC-grade water.

• 1 M Hydrochloric Acid (HCl).

• 1 M Sodium Hydroxide (NaOH).

• 30% Hydrogen Peroxide (H₂O₂).

• HPLC system with a suitable column (e.g., C18) and detector (e.g., DAD or MS).

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Compound X in methanol or acetonitrile at a concentration of 1 mg/mL.[4]

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M HCl.

  • Keep the mixture at 60°C for 24 hours.

  • At set time intervals (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 1 M NaOH, and dilute with the mobile phase for HPLC analysis.[4]

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M NaOH.

  • Keep the mixture at 60°C for 24 hours.

  • At the same time intervals, withdraw an aliquot, neutralize with 1 M HCl, and dilute for HPLC analysis.[4]

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Keep the mixture at room temperature for 24 hours.

  • At intervals, withdraw an aliquot and dilute for HPLC analysis.[4]

• Thermal Degradation:

  • Place the solid compound in a hot air oven at 80°C for 48 hours.

  • Separately, reflux the stock solution at 60°C for 24 hours.

  • Prepare samples for HPLC analysis by dissolving/diluting in the mobile phase.[4]

• Photolytic Degradation:

  • Expose both the solid compound and the stock solution to UV light (254 nm) and visible light for a defined period, as per ICH Q1B guidelines.

  • Keep a control sample wrapped in foil to protect it from light.

  • Prepare samples for HPLC analysis.[4]

• Analysis: Analyze all samples by HPLC. Compare the chromatograms of the stressed samples to the control sample. The goal is to achieve 5-20% degradation of the parent compound.[12] New peaks represent degradation products, which can then be further characterized by LC-MS.

Summary of Stress Conditions and Stability Profile

Stress Condition	Reagent/Parameter	Typical Observation	Stability Profile
Acid Hydrolysis	1 M HCl, 60°C	Appearance of new polar peaks	Often labile[3]
Base Hydrolysis	1 M NaOH, 60°C	Rapid degradation, potential color change	Extremely unstable[3]
Oxidation	30% H₂O₂, RT	Variable, depends on structure	Sensitivity varies[3]
Thermal	80°C (solid), 60°C (solution)	Degradation may occur over time	Generally more stable than to pH
Photolysis	UV (254 nm) & Visible Light	Significant degradation	Often photolabile[3]

References

• Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC International. [Link]

• Chemical Reactivity and Skin Sensitization Studies on a Series of Chloro- and Fluoropyrroles—A Computational Approach. National Institutes of Health (NIH). [Link]

• Chemical Reactivity and Skin Sensitization Studies on a Series of Chloro- and Fluoropyrroles A Computational Approach. Semantic Scholar. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• How To: Troubleshoot a Reaction. University of Rochester, Department of Chemistry. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). [Link]

• Guidance on Storage and Handling of Chlorinated Solvents. Euro Chlor. [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. National Institutes of Health (NIH). [Link]

• Effect of Water pH on the Chemical Stability of Pesticides. Utah State University DigitalCommons@USU. [Link]

• Pyrrole Material Safety Data Sheet. CDN. [Link]

• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. National Institutes of Health (NIH). [Link]

• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. National Center for Biotechnology Information. [Link]

Sources

• 1. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. How To [chem.rochester.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

common impurities in 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and their removal

Welcome to the technical support guide for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges related to impurities and their removal during the synthesis and purification of this compound. Our guidance is grounded in established chemical principles and field-proven methodologies to ensure the integrity and success of your experimental work.

The synthesis of N-aryl-2,5-dimethylpyrroles, such as 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, is a cornerstone in the development of various biologically active molecules.[1][2] A widely used and efficient method for this synthesis is the Paal-Knorr reaction, which involves the condensation of a 1,4-dicarbonyl compound, like 2,5-hexanedione, with a primary amine, in this case, 3-chloroaniline.[3][4][5][6] While effective, this reaction can lead to several impurities that necessitate robust purification strategies.

Troubleshooting and FAQs

Q1: What are the most probable impurities in my crude 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole sample synthesized via the Paal-Knorr reaction?

A1: Based on the Paal-Knorr synthesis mechanism, the most common impurities you are likely to encounter are:

• Unreacted Starting Materials:

  • 3-Chloroaniline: Due to the use of an excess or incomplete reaction, residual 3-chloroaniline is a very common impurity.

  • 2,5-Hexanedione: Similarly, unreacted dicarbonyl compound may also be present.

• Side-Reaction Products:

  • Polymers or Dark-Colored Byproducts: Pyrroles can be sensitive to acidic conditions and may polymerize or degrade, leading to the formation of dark, tar-like substances.[7][8]

• Residual Solvents:

  • Solvents used in the reaction (e.g., acetic acid, ethanol, water) or work-up (e.g., ethyl acetate, dichloromethane) can be retained in the crude product.[9]

Q2: My crude product is a dark oil. How can I remove the color?

A2: The dark coloration is often due to polymeric byproducts. A common and effective method to address this is treatment with activated carbon.[10]

Protocol: Decolorization with Activated Carbon

• Dissolve your crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Add a small amount of activated carbon (typically 1-5% by weight of your crude product).

• Stir the mixture at room temperature for 15-30 minutes.

• Filter the mixture through a pad of celite or a fine filter paper to remove the activated carbon.

• Wash the filter cake with a small amount of fresh solvent to recover any adsorbed product.

• Concentrate the filtrate under reduced pressure.

This treatment should yield a significantly lighter-colored solution, which can then be further purified.[10]

Q3: How can I effectively remove unreacted 3-chloroaniline from my product?

A3: Since 3-chloroaniline is a basic compound, an acid wash is a highly effective method for its removal.[11] This technique leverages the differential solubility of the basic impurity and the neutral pyrrole product.

Protocol: Purification by Acid Wash

• Dissolve the crude product in a water-immiscible organic solvent like diethyl ether or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl) two to three times.[11][12] The protonated 3-chloroaniline hydrochloride salt will partition into the aqueous layer.

• To ensure all acidic residue is removed, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution, followed by a wash with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Q4: What is the recommended method for achieving high purity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole?

A4: For achieving high purity, column chromatography is the most versatile and widely used technique.[12][13] Recrystallization can also be an excellent final polishing step if the product is a solid and a suitable solvent system can be found.[13]

Protocol: Purification by Column Chromatography

• TLC Analysis: First, determine an optimal solvent system using Thin-Layer Chromatography (TLC). A good starting point is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate.[12] The ideal system will give your desired product an Rf value of approximately 0.3-0.4.

• Column Preparation: Pack a glass column with silica gel as the stationary phase, using the determined eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a compatible solvent and load it onto the top of the silica gel column.

• Elution: Run the eluent through the column, collecting fractions in separate test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

dot graph TD { A[Crude Product] --> B{Dissolve in Minimal Solvent}; B --> C[Load onto Silica Gel Column]; C --> D{Elute with Hexane/Ethyl Acetate}; D --> E[Collect Fractions]; E --> F{Analyze Fractions by TLC}; F --> G[Combine Pure Fractions]; G --> H[Evaporate Solvent]; H --> I[Pure Product]; } caption: Workflow for Column Chromatography Purification.

Q5: My product is a solid but I am having difficulty with recrystallization. What can I do?

A5: Successful recrystallization depends heavily on the choice of solvent. The ideal solvent is one in which your product is highly soluble at elevated temperatures but poorly soluble at room temperature, while impurities remain soluble at lower temperatures.[13]

Troubleshooting Recrystallization:

• Solvent Screening: Experiment with a range of solvents and binary solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane).[14][15]

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can trap impurities and lead to smaller crystals.[13]

• Seeding: If you have a small amount of pure product, add a tiny crystal (a "seed") to the cooled, supersaturated solution to induce crystallization.[12]

• Trituration: If the product oils out, try trituration. This involves adding a poor solvent to a concentrated solution of your product in a good solvent and scratching the side of the flask with a glass rod to induce crystallization.[13]

Q6: Which analytical techniques are best for confirming the purity of my final product?

A6: A combination of techniques is recommended for comprehensive purity and identity confirmation:[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of your compound. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can also separate and identify volatile impurities.[17]

• High-Performance Liquid Chromatography (HPLC): An excellent method for determining the purity of your sample by separating it from non-volatile impurities.[18][19]

A typical HPLC method for N-aryl pyrroles would involve a reverse-phase C18 column with a mobile phase consisting of acetonitrile and water, possibly with a small amount of acid like formic acid for better peak shape.[18][19]

dot graph G { layout=neato; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: Overall Synthesis, Purification, and Analysis Workflow.

Quantitative Data Summary

Purification Method	Target Impurity	Typical Efficiency	Notes
Acid Wash	Unreacted 3-chloroaniline	>95% removal	Highly effective for basic impurities.[11]
Column Chromatography	Multiple impurities (starting materials, side-products)	Purity >98% achievable	Requires optimization of solvent system via TLC.[12][20]
Recrystallization	Minor impurities	Can achieve >99% purity	Product must be a solid; requires solvent screening.[13]
Activated Carbon	Colored polymeric byproducts	Significant color reduction	Use sparingly to avoid product loss.[10]

References

• Benchchem. (n.d.). Technical Support Center: 1-Phenyl-2,5-dihydro-1H-pyrrole Purification.
• Benchchem. (n.d.). Technical Support Center: Purification of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole.
• Benchchem. (n.d.). A Researcher's Guide to the Analytical Characterization of 2-Substituted Pyrroles.
• Rather, I. A. (2020). How to remove excess pyrrole from a reaction mixture? ResearchGate.
• Organic Syntheses. (n.d.). Pyrrole.
• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis.
• Wikipedia. (n.d.). Paal–Knorr synthesis.
• NIH. (n.d.). Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacylation Reactions.
• Google Patents. (n.d.). Purification of crude pyrroles.
• Alfa Chemistry. (n.d.). Paal-Knorr Synthesis.
• SIELC Technologies. (n.d.). Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column.
• Tzankova, D., et al. (2022). Development of new HPLC method for identification of metabolic degradation of N-pyrrolylhydrazide hydrazones with determined MAO-B activity in cellular cultures. Pharmacia.
• Benchchem. (n.d.). Application Notes and Protocols: Paal-Knorr Synthesis of Substituted Pyrroles.
• Biotage. (2023). How can I remove color from my reaction product?
• Google Patents. (n.d.). Recovery of pyrrole.
• ResearchGate. (n.d.). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• OpenBU. (n.d.). Purification and properties of pyrrole.
• ResearchGate. (2014). How do I remove aniline from the reaction mixture?
• Reddit. (n.d.). Purification of Amino-Pyrazoles.
• NIH. (2021). Structural Rigidification of N-Aryl-pyrroles into Indoles Active against Intracellular and Drug-Resistant Mycobacteria.
• NIH. (n.d.). Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria.

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• 1. Structural Rigidification of N-Aryl-pyrroles into Indoles Active against Intracellular and Drug-Resistant Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and Related Derivatives

This guide provides a comprehensive comparison of the biological activity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole against other notable pyrrole derivatives. The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] This analysis delves into the structure-activity relationships (SAR) that govern the efficacy of these compounds, supported by experimental data and detailed protocols for researchers in drug discovery and development.

Introduction: The Versatility of the Pyrrole Scaffold

The five-membered aromatic heterocycle, pyrrole, is a cornerstone in the development of therapeutic agents.[4] Its derivatives are known to exhibit a multitude of biological activities, making them a focal point for synthetic and medicinal chemists.[3] The biological profile of a pyrrole derivative is highly dependent on the nature and position of its substituents.[5] This guide specifically examines the 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole structure, analyzing how the interplay between the N-aryl substituent, the chlorine atom's position, and the dimethylated pyrrole core influences its biological potential compared to other analogs.

Comparative Biological Activity

The substitution pattern of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole—featuring a halogenated phenyl ring at the N1 position and methyl groups at C2 and C5—suggests potential for significant biological activity. The 2,5-dimethylpyrrole core is a known pharmacophore for various activities, including antitubercular effects.[3] The N-aryl substitution further modulates this activity, with halogen placement playing a critical role in target interaction and pharmacokinetic properties.

Antimicrobial Activity

Pyrrole derivatives are widely recognized for their potential as antimicrobial agents against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[1][6][7] The antimicrobial efficacy is often linked to the lipophilicity and electronic properties conferred by the substituents.

Comparative Insights: Studies on various pyrrole derivatives reveal key SAR trends. For instance, meta-substituted sulfonamide derivatives of pyrrole have shown stronger antibacterial activity, potentially through selective inhibition of microbial carbonic anhydrases.[8] In contrast, other studies have synthesized pyrrole derivatives with potent activity against E. coli, S. aureus, A. niger, and C. albicans, with some compounds showing potency equal to or greater than standard drugs like Ciprofloxacin and Clotrimazole.[6] The presence of a 4-hydroxyphenyl ring was identified as a key feature for antifungal activity against C. albicans.[6]

While specific data for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is not extensively documented in readily available literature, we can infer its potential based on related structures. The 3-chloro substitution on the phenyl ring increases lipophilicity, which could enhance membrane permeability in microorganisms.[5] The 2,5-dimethyl substitution is also a feature in some antitubercular pyrroles, suggesting a potential for broad-spectrum antimicrobial action.

Table 1: Comparative Antimicrobial Activity of Selected Pyrrole Derivatives

Compound/Derivative Class	Target Organism(s)	Activity (MIC in µg/mL)	Reference
Pyrrole Sulfonamides (meta-substituted)	S. aureus, E. coli	Generally stronger antibacterial activity	[8]
Pyrrole Sulfonamides (para-substituted)	C. albicans	Superior antifungal and antibiofilm potential	[8]
Pyrrolyl Benzamide Derivatives	S. aureus, E. coli	3.12 - 12.5	[1]
1,3-Diaryl Pyrazole Derivatives	Gram-positive & Gram-negative bacteria, C. albicans	1 - 64	[9]
2,5-Dimethylpyrrole Derivatives (Antitubercular)	M. tuberculosis H37Rv	0.40 - >25

Anti-inflammatory Activity

Pyrrole-containing compounds, such as the NSAIDs tolmetin and ketorolac, are well-established anti-inflammatory agents, primarily acting through the inhibition of cyclooxygenase (COX) enzymes.[10][11] The development of selective COX-2 inhibitors is a key goal to minimize gastrointestinal side effects associated with non-selective NSAIDs.[10]

Comparative Insights: Research into pyrrole derivatives has identified several potent COX inhibitors.[10] For example, certain 2-substituted-1,4,5,6-tetrahydrocyclopenta[b]pyrroles have demonstrated anti-inflammatory activity superior to celecoxib by suppressing TPA-induced expression of IL-1β, IL-6, TNF-α, and COX-2.[12] The mechanism often involves the inhibition of the NF-κB pathway.[12] A study on 1,5-diaryl pyrrole derivatives found that some compounds exhibited selective COX-2 inhibition and a strong suppressive effect on PGE2 production.[13] Another novel pyrrole derivative, 2-(3-acetyl-5-(4-chlorophenyl)-2-methyl-1H-pyrrol-1-yl)-3-phenylpropanoic acid, has shown significant anti-inflammatory effects in vivo by reducing TNF-α levels.[14]

The 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole structure shares features with known COX inhibitors. The diaryl system is a common motif, and the chloro-substituent can influence binding within the COX active site. It is plausible that this compound could exhibit anti-inflammatory properties, though its selectivity for COX-1 versus COX-2 would require experimental validation.

Anticancer Activity

The pyrrole scaffold is present in numerous compounds with significant anticancer potential.[15][16] These derivatives can induce cytotoxicity in cancer cells through various mechanisms, including cell cycle arrest and apoptosis.[17]

Comparative Insights: A novel series of 3-substituted-4-(4-methylthio phenyl)-1H-pyrrole derivatives showed antiproliferative activity comparable to Paclitaxel against a panel of cancer cell lines, with minimal impact on normal cells.[15] Specifically, derivatives with a phenylacetyl group at the 3-position were highly active.[15] Another study on a pyridine derivative bearing a 2,5-dimethyl-1H-pyrrol-1-yl moiety demonstrated selective cytotoxicity against myeloid leukemia cell lines (HL60 and K562).[18] The repurposing of anti-tubercular pyrrolyl benzohydrazide derivatives has also yielded compounds with potent activity against lung (A549), breast (MCF-7), and liver (HepG2) cancer cell lines, acting via inhibition of the PLK1 cancer target.[16]

For 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, the combination of the 2,5-dimethylpyrrole core and a halogenated aryl group suggests a potential for anticancer activity. The substitution pattern could influence interactions with various cancer-related targets.

Table 2: Comparative Anticancer Activity (IC₅₀) of Selected Pyrrole Derivatives

Compound/Derivative	Cell Line	IC₅₀ (µM or µg/mL)	Reference
Pyrrole (1,2,a) pyrazine 1,4,dione, hexahydro 3-(2-methyl propyl)	A549 (Lung), HeLa (Cervical)	19.94 µg/mL, 16.73 µg/mL	[17]
[2-(4-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-pyrazol-3-yl)pyridine]	HL60 (Leukemia), K562 (Leukemia)	25.93 µg/mL, 10.42 µg/mL	[18]
N′-(4-(1H-pyrrol-1-yl) benzoyl)-3-chlorobenzohydrazide (C8)	A549 (Lung)	~10 µM (from graph)	[16]
3-phenylacetyl-4-(4-methylthio phenyl)-1H-pyrrole derivatives	Various cancer cell lines	Activity comparable to Paclitaxel	[15]

Structure-Activity Relationship (SAR) Summary

The collective data from various studies on pyrrole derivatives allows for the formulation of key SAR insights that are likely applicable to 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

• N1-Substitution : The nature of the substituent at the N1 position is critical. Aryl groups, as in the target compound, are common in derivatives with anti-inflammatory and anticancer activities. The electronic properties and steric bulk of this group dictate target binding affinity.

• Substitution on the N-Aryl Ring : The position and nature of substituents on the N-phenyl ring are crucial. For instance, a meta-substitution pattern has been linked to stronger antibacterial activity in some pyrrole series.[8] The 3-chloro group in the target compound provides a specific electronic and lipophilic character that needs to be compared with ortho- and para-substituted analogs to determine its optimal positioning for various biological targets.

• C2 and C5 Substitution : The presence of methyl groups at the C2 and C5 positions, as seen in the target compound, is a recurring motif in antitubercular pyrroles, suggesting its importance for this specific activity.[3] This substitution pattern also influences the overall lipophilicity and metabolic stability of the molecule.

Caption: Key structural features influencing biological activity.

Experimental Protocols

To facilitate further research and validation, detailed protocols for standard biological assays are provided below. These protocols are designed to be self-validating through the inclusion of appropriate controls.

Protocol: In Vitro Anticancer Cytotoxicity (MTT Assay)

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC₅₀).

Methodology Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This allows for rapid and sensitive quantification of cell viability.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole) and a positive control (e.g., Paclitaxel, Doxorubicin) in culture medium. Add 100 µL of the diluted compounds to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Caption: Workflow for the MTT cell viability assay.

Protocol: In Vitro COX Inhibition Assay

This protocol measures the ability of a compound to inhibit the peroxidase activity of COX-1 and COX-2.

Methodology Rationale: This colorimetric assay is based on the oxidation of N,N,N′,N′-tetramethyl-p-phenylenediamine (TMPD) during the reduction of PGG₂ to PGH₂ by the COX enzymes. The rate of TMPD oxidation is proportional to the enzyme's activity and can be monitored by measuring the increase in absorbance.

Step-by-Step Protocol:

• Enzyme Preparation: Reconstitute purified ovine COX-1 and human recombinant COX-2 enzymes in a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

• Compound Incubation: In a 96-well plate, add 150 µL of reaction buffer, 10 µL of heme, and 10 µL of the enzyme solution to each well. Add 10 µL of various concentrations of the test compound or a reference inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1). Incubate for 15 minutes at 25°C.

• Initiate Reaction: Add 20 µL of arachidonic acid solution to initiate the reaction.

• Colorimetric Reading: Immediately add 20 µL of TMPD solution and monitor the absorbance at 590 nm every minute for 5 minutes using a plate reader in kinetic mode.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the percentage of inhibition relative to the vehicle control and calculate the IC₅₀ value for both COX-1 and COX-2.

Conclusion

The analysis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, in the context of a broader family of pyrrole derivatives, suggests it is a promising candidate for further pharmacological investigation. Its structural features align with those known to confer potent antimicrobial, anti-inflammatory, and anticancer activities. The 2,5-dimethylpyrrole core provides a robust and biologically relevant scaffold, while the 1-(3-chlorophenyl) substituent is poised to critically influence target specificity and potency. Future experimental validation is necessary to precisely quantify its biological activities and to elucidate its mechanisms of action. The comparative data and protocols provided in this guide serve as a foundational resource for researchers aiming to explore the therapeutic potential of this and related pyrrole compounds.

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A Comparative Guide to the Synthesis of N-Aryl-2,5-dimethylpyrroles: From Classic Condensations to Modern Couplings

The N-aryl-2,5-dimethylpyrrole scaffold is a privileged motif in medicinal chemistry and materials science. Its derivatives are recognized for a wide spectrum of biological activities, including antimicrobial and antitubercular properties.[1][2][3][4][5] For instance, the derivative BM212 is a notable anti-tubercular agent that has advanced to clinical trials, highlighting the therapeutic potential of this structural class.[1] The synthetic accessibility of these compounds is therefore of paramount importance to researchers in drug development and organic synthesis.

This guide provides a comparative analysis of the principal synthetic routes to N-aryl-2,5-dimethylpyrroles. We will delve into the mechanistic underpinnings, operational details, and relative merits of classic condensation reactions—the Paal-Knorr and Clauson-Kaas syntheses—alongside modern palladium-catalyzed cross-coupling strategies like the Buchwald-Hartwig amination. By presenting detailed protocols, quantitative data, and expert analysis, this document aims to equip researchers with the knowledge to select the optimal synthetic strategy for their specific application.

The Paal-Knorr Synthesis: The Cornerstone of Pyrrole Formation

First reported in 1885, the Paal-Knorr synthesis is arguably the most direct and widely utilized method for constructing the pyrrole ring.[6] The reaction involves the condensation of a 1,4-dicarbonyl compound—in this case, hexane-2,5-dione (acetonylacetone)—with a primary aromatic amine.[6][7]

Mechanistic Insight

The reaction is typically catalyzed by acid, which protonates one of the carbonyl groups, enhancing its electrophilicity.[8] The primary amine then attacks this activated carbonyl to form a hemiaminal intermediate. Subsequent intramolecular attack by the amine onto the second carbonyl group, followed by a series of dehydration steps, leads to the formation of the aromatic pyrrole ring.[8] While traditionally requiring harsh conditions like prolonged heating in acid, numerous modern modifications have been developed to improve efficiency and broaden the reaction's scope under milder conditions.[6]

Experimental Protocol: Sulphamic Acid Catalyzed Paal-Knorr Reaction

This protocol is adapted from a procedure for synthesizing N-aryl-2,5-dimethylpyrrole derivatives using sulphamic acid as an efficient and mild catalyst at room temperature.[1]

Materials:

• Appropriate aniline derivative (1.0 eq)

• Hexane-2,5-dione (1.0 eq)

• Sulphamic acid (0.1 eq)

• Ethyl acetate (for workup and chromatography)

• Hexane (for chromatography)

Procedure:

• To a round-bottom flask, add the aniline derivative (2 mmol), hexane-2,5-dione (2 mmol, 0.22 g), and sulphamic acid (0.1 mmol, 0.01 g).

• Stir the mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with an ethyl acetate:hexane (3:7) mobile phase. Reaction times can vary from 1 to 6 hours depending on the aniline substrate.[1]

• Upon completion, quench the reaction with the addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable gradient of ethyl acetate in hexane.

Workflow Diagram

Caption: Paal-Knorr Synthesis Workflow.

Advantages and Limitations

• Advantages: The primary strengths of the Paal-Knorr synthesis are its operational simplicity and the ready availability and low cost of the starting materials (hexane-2,5-dione and various anilines).[7] Recent advancements have introduced milder catalysts and even uncatalyzed reactions in water, enhancing its "green" credentials.[9][10]

• Limitations: Traditional methods often require harsh acidic conditions and high temperatures, which may not be suitable for sensitive substrates.[6] Less nucleophilic anilines (e.g., those with strong electron-withdrawing groups) can be poor substrates, leading to low yields or requiring prolonged reaction times.[10][11] Furthermore, side reactions, such as the formation of furans, can occur under strongly acidic conditions (pH < 3).[12]

The Clauson-Kaas Synthesis: A Versatile Alternative

The Clauson-Kaas synthesis, first reported in 1952, is a closely related and highly effective method that utilizes 2,5-dialkoxytetrahydrofurans as synthetic equivalents of 1,4-dicarbonyl compounds.[13][14][15] This approach is particularly useful for synthesizing pyrroles that are unsubstituted on the carbon atoms of the heterocycle, but it is equally applicable to the 2,5-dimethyl series by starting with 2,5-dimethoxy-2,5-dimethyltetrahydrofuran. For the synthesis of the title compounds, 2,5-dimethoxytetrahydrofuran is the key reagent.

Mechanistic Insight

The reaction proceeds via an acid-catalyzed hydrolysis of the 2,5-dimethoxytetrahydrofuran to generate the reactive dialdehyde or diketone precursor in situ. This intermediate then undergoes condensation with the primary amine in a manner analogous to the Paal-Knorr mechanism to yield the N-substituted pyrrole.[14] The use of an acetal precursor avoids the direct handling of potentially unstable 1,4-dicarbonyl compounds.

Experimental Protocol: Microwave-Assisted Clauson-Kaas Reaction in Water

This protocol is based on a green chemistry approach that uses microwave irradiation and water as the solvent, eliminating the need for an acid catalyst.[13][16]

Materials:

• Aromatic amine (1.0 eq)

• 2,5-Dimethoxytetrahydrofuran (1.3 - 2.0 eq)

• Water

• Microwave reactor vials

Procedure:

• Place the aromatic amine (e.g., 1 mmol) and 2,5-dimethoxytetrahydrofuran (1.3 mmol) in a microwave reactor vial.

• Add water as the solvent.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 150 °C for 30 minutes.[13]

• After cooling, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue by flash chromatography to yield the pure N-aryl pyrrole.

Workflow Diagram

Caption: Microwave-Assisted Clauson-Kaas Synthesis Workflow.

Advantages and Limitations

• Advantages: This method can be extended to less nucleophilic nitrogen sources like sulfonamides and amides, which are often challenging for the Paal-Knorr synthesis.[13] Modified one-pot procedures allow for the synthesis of acid- or heat-sensitive N-substituted pyrroles under mild conditions at room temperature.[14][17] The development of microwave-assisted, catalyst-free protocols in water represents a significant advance in green chemistry.[13]

• Limitations: The starting material, 2,5-dimethoxytetrahydrofuran, is more expensive and less readily available than hexane-2,5-dione. Traditional protocols often required refluxing in acetic acid, which could be detrimental to sensitive functional groups.[13][14]

Buchwald-Hartwig Amination: A Modern Cross-Coupling Approach

The Buchwald-Hartwig amination is a powerful, palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[18] This reaction has revolutionized the synthesis of aryl amines due to its remarkable functional group tolerance and broad substrate scope.[18] In the context of N-aryl-2,5-dimethylpyrroles, this strategy involves the coupling of 2,5-dimethylpyrrole with an aryl halide or triflate.

Mechanistic Insight

The reaction operates via a catalytic cycle. A Pd(0) complex undergoes oxidative addition into the aryl halide (Ar-X) bond to form a Pd(II) intermediate. Coordination of the deprotonated pyrrole (in the form of its sodium or potassium salt) to the palladium center, followed by reductive elimination, yields the desired N-arylpyrrole product and regenerates the Pd(0) catalyst. The choice of ligand, typically a bulky, electron-rich phosphine, is critical for the efficiency of the catalytic cycle.[19]

Caption: Buchwald-Hartwig Catalytic Cycle.

General Experimental Considerations

While a specific, detailed protocol for the N-arylation of 2,5-dimethylpyrrole is less commonly cited than the classical methods, the general procedure for Buchwald-Hartwig amination can be readily adapted.

General Protocol Outline:

• A reaction vessel is charged with 2,5-dimethylpyrrole, an aryl halide, a palladium precursor (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., XPhos, SPhos), and a strong base (e.g., NaOt-Bu, K₃PO₄).

• The vessel is sealed, evacuated, and backfilled with an inert gas (e.g., Argon or Nitrogen).

• An anhydrous, deoxygenated solvent (e.g., toluene, dioxane) is added.

• The mixture is heated (typically 80-110 °C) until the reaction is complete, as monitored by GC-MS or LC-MS.

• Workup involves filtering off the catalyst, followed by extraction and chromatographic purification.

Advantages and Limitations

• Advantages: The key advantage is the exceptionally broad substrate scope. Aryl halides with a wide range of electronic properties (both electron-rich and electron-poor) and steric hindrance can be used.[18] The reaction conditions are generally tolerant of many functional groups that might not survive the acidic conditions of the Paal-Knorr or Clauson-Kaas syntheses.

• Limitations: The primary drawbacks are the cost and air-sensitivity of the palladium catalysts and phosphine ligands.[19] The reaction requires strictly anhydrous and inert conditions, which can be operationally more demanding than a simple condensation reaction. The removal of residual palladium from the final product is a critical concern, especially in pharmaceutical applications, and often requires specific purification steps.[19]

Comparative Analysis

To facilitate the selection of an appropriate synthetic route, the key features of each method are summarized below.

Feature	Paal-Knorr Synthesis	Clauson-Kaas Synthesis	Buchwald-Hartwig Amination
Starting Materials	Hexane-2,5-dione, Aryl amine	2,5-Dimethoxytetrahydrofuran, Aryl amine	2,5-Dimethylpyrrole, Aryl halide
Catalyst/Reagent	Acid (e.g., AcOH, H₂SO₄, sulphamic acid) or none	Acid (e.g., AcOH, P₂O₅) or none (MW)	Pd precursor, phosphine ligand, strong base
Typical Conditions	Room temp. to reflux; often acidic	Room temp. to reflux; can be neutral (MW in H₂O)	80-110 °C; strictly inert/anhydrous
Typical Yields	Good to excellent (highly substrate-dependent)	Good to excellent	Good to excellent
Substrate Scope	Good; limited by highly electron-deficient anilines	Broader than Paal-Knorr; tolerates amides/sulfonamides	Very broad; wide functional group tolerance
Operational Simplicity	High; often a one-pot reaction	High; microwave protocols are very straightforward	Moderate; requires inert atmosphere techniques
"Green" Aspects	Can be performed in water; some catalysts are reusable	Microwave synthesis in water is highly "green"	Use of precious metals and organic solvents is a drawback
Key Advantage	Simplicity, low cost of starting materials	Versatility with less nucleophilic amines, mild options	Broadest substrate scope and functional group tolerance
Key Disadvantage	Harsh conditions in classic variants, limited scope	Cost of the tetrahydrofuran reagent	Catalyst cost, air-sensitivity, palladium contamination

Conclusion and Recommendations

The choice of synthetic route to N-aryl-2,5-dimethylpyrroles is a classic case of balancing trade-offs between cost, operational simplicity, substrate scope, and reaction conditions.

• The Paal-Knorr synthesis remains the workhorse for straightforward applications where the aniline starting material is sufficiently nucleophilic and the molecule is robust enough to tolerate mild acidic or thermal conditions. Its low cost and simplicity make it the ideal choice for large-scale synthesis and initial exploratory work.

• The Clauson-Kaas synthesis offers a valuable alternative, particularly when dealing with less reactive amines or when a milder, catalyst-free approach is desired. The microwave-assisted protocol in water is an excellent choice for laboratories focused on green chemistry principles, provided the cost of the starting material is not prohibitive.

• The Buchwald-Hartwig amination is the premier choice for complex, late-stage functionalization or when synthesizing a library of analogues from a common 2,5-dimethylpyrrole precursor. Its unparalleled functional group tolerance allows for the construction of highly elaborate molecules that would be inaccessible via the classical condensation routes. However, the higher cost and operational complexity must be considered.

Ultimately, a thorough understanding of the mechanistic nuances and practical limitations of each method, as presented in this guide, will empower researchers to make an informed and strategic decision for the successful synthesis of their target N-aryl-2,5-dimethylpyrroles.

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• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination.

• Yap, K. M., & Tnay, Y. L. (2020). Recent Advancements in Pyrrole Synthesis. Molecules. Available from: [Link]

• Chauhan, D., & Sharma, A. K. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.

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• El-Gamal, M. I., et al. (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. PubMed Central. Available from: [Link]

• Cigan, A. D., & Dudley, G. B. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc.

• Touitou, M., et al. (2019). Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria. ACS Medicinal Chemistry Letters. Available from: [Link]

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• Dudley, G. B., & Cigan, A. D. (2025). The Clauson-Kaas pyrrole synthesis under microwave irradiation. ResearchGate. Available from: [Link]

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The Pivotal Role of the 3-Chloro Substituent: A Comparative Guide to the Structure-Activity Relationship of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole Analogs

In the landscape of medicinal chemistry, the pyrrole scaffold stands as a privileged structure, forming the core of numerous biologically active compounds.[1][2] Its versatility allows for a wide range of chemical modifications, enabling the fine-tuning of pharmacological properties. This guide delves into the structure-activity relationship (SAR) of a specific class of pyrrole derivatives: 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole analogs. We will explore how the strategic placement of a chlorine atom at the meta position of the N-phenyl ring, in conjunction with other structural modifications, influences the biological activity of these compounds, with a particular focus on their potential as anticonvulsant agents. This analysis is supported by a comparative look at related structures to provide a comprehensive understanding for researchers, scientists, and drug development professionals.

The Synthetic Keystone: The Paal-Knorr Pyrrole Synthesis

The synthesis of 1-aryl-2,5-dimethyl-1H-pyrroles is most commonly and efficiently achieved through the Paal-Knorr reaction. This robust and versatile method involves the condensation of a 1,4-dicarbonyl compound, in this case, hexane-2,5-dione, with a primary amine, such as 3-chloroaniline. The reaction proceeds via the formation of a di-imine intermediate, which then undergoes cyclization and subsequent dehydration to yield the corresponding N-substituted pyrrole. The choice of solvent can influence the reaction efficiency, with water being demonstrated as a suitable and environmentally friendly medium for this transformation.[3]

Experimental Protocol: Paal-Knorr Synthesis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

A representative procedure for the synthesis of the title compound is as follows:

• To a solution of 3-chloroaniline (1 equivalent) in a suitable solvent (e.g., ethanol, water, or toluene with a catalytic amount of p-TsOH·H₂O), add hexane-2,5-dione (1 equivalent).[4]

• Reflux the reaction mixture for a specified period (typically 1.5 to 4 hours), monitoring the progress by Thin Layer Chromatography (TLC).[4]

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to afford the pure 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

This straightforward, one-pot synthesis allows for the generation of a diverse library of analogs by varying the substituted aniline, providing a solid foundation for SAR studies.[5]

Figure 1: Simplified workflow of the Paal-Knorr synthesis.

Unveiling Biological Potential: A Focus on Anticonvulsant Activity

While direct and extensive biological data for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole itself is limited in publicly available literature, the broader class of N-arylpyrrolidines and related heterocyclic compounds has shown significant promise, particularly as anticonvulsant agents.[6][7][8] The presence and position of a halogen substituent on the phenyl ring are critical determinants of this activity.

Comparative Analysis with Pyrrolidine-2,5-dione Analogs

To understand the potential of the 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole scaffold, we can draw parallels from the well-studied pyrrolidine-2,5-dione series. Studies on 3-(chlorophenyl)-pyrrolidine-2,5-dione derivatives have demonstrated potent anticonvulsant effects in various animal models, including the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests.[6]

Notably, in a series of 3-(chlorophenyl)-pyrrolidine-2,5-dione-acetamide derivatives, the position of the chlorine atom significantly impacted efficacy. For instance, a 3-(2-chlorophenyl) derivative exhibited a more favorable therapeutic index in the MES test compared to its 3-(3-chlorophenyl) counterpart in some series.[6] This highlights the importance of the chlorine atom's position in dictating the interaction with biological targets, which are often voltage-gated sodium and calcium channels.[6][8]

The rationale for investigating the 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole system is based on the hypothesis that the pyrrole core, being a bioisostere of the pyrrolidine-2,5-dione, can also support anticonvulsant activity. The 2,5-dimethyl substitution on the pyrrole ring is known to increase lipophilicity, which can enhance the compound's ability to cross the blood-brain barrier, a crucial factor for CNS-acting drugs.[9]

Compound Class	Key Structural Features	Observed Biological Activity	Putative Mechanism of Action	Reference
3-(Chlorophenyl)-pyrrolidine-2,5-diones	Pyrrolidine-2,5-dione core, Chlorophenyl substituent at C3	Potent anticonvulsant activity in MES and 6 Hz tests.[6]	Interaction with voltage-gated sodium and L-type calcium channels.[6]	[6]
Pyrrolopyrimidine-triazole hybrids	Fused pyrrole ring system	Good in vitro activity against Mycobacterium tuberculosis.[1]	Inhibition of essential mycobacterial enzymes.	[1]
2-Aminopyrrole-carbonitriles	Substituted pyrrole with cyano and amino groups	Broad-spectrum metallo-β-lactamase inhibition.[10]	Enzyme inhibition.[10]	[10]

Table 1: Comparative Biological Activities of Structurally Related Pyrrole Derivatives.

Decoding the Structure-Activity Relationship (SAR)

Based on the analysis of related compounds, we can extrapolate key SAR insights for the 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole series.

The N-Aryl Substituent:

• Position of the Chloro Group: The placement of the electron-withdrawing chlorine atom on the phenyl ring is critical. The meta-position, as in our title compound, influences the overall electronic distribution and conformation of the molecule differently than the ortho or para positions. This can affect binding affinity to target proteins. For instance, in some P-glycoprotein inhibitors, a 2-chlorophenyl substitution showed stronger activity than other halogenated phenyl groups.[11]

• Nature of the Substituent: While our focus is on the 3-chloro analog, replacing the chlorine with other halogens (e.g., fluorine, bromine) or with electron-donating groups (e.g., methoxy) would likely modulate the anticonvulsant activity. Generally, lipophilic and electron-withdrawing groups at the meta or para positions of the N-phenyl ring are favorable for anticonvulsant activity in related scaffolds.

The Pyrrole Core:

• 2,5-Dimethyl Substitution: These methyl groups are crucial. They enhance lipophilicity, potentially improving brain penetration.[9] Furthermore, they protect the α-positions of the pyrrole ring from metabolic oxidation, which could lead to a longer duration of action.

• Further Substitution on the Pyrrole Ring: The introduction of other functional groups at the 3 and 4 positions of the pyrrole ring opens avenues for further optimization. For example, incorporating a carbohydrazide moiety has been shown to yield compounds with anticancer activity.[12]

Figure 2: Key SAR points for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole analogs.

Experimental Protocols for Biological Evaluation

To rigorously assess the anticonvulsant potential of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole analogs, a standardized set of in vivo and in vitro assays is essential.

In Vivo Anticonvulsant Screening

A common and effective protocol for initial screening involves the following steps, based on established methodologies:[6][7]

• Animal Model: Male Swiss albino mice are typically used.

• Compound Administration: The test compounds are suspended in a suitable vehicle (e.g., 0.5% methylcellulose) and administered intraperitoneally (i.p.).

• Maximal Electroshock (MES) Test:

  • A current is delivered via corneal electrodes to induce a tonic-clonic seizure.

  • Protection is defined as the absence of the tonic hind limb extension phase of the seizure.

• Subcutaneous Pentylenetetrazole (scPTZ) Test:

  • A convulsant dose of pentylenetetrazole is injected subcutaneously.

  • The ability of the test compound to prevent clonic seizures for a specified observation period is recorded.

• 6 Hz Psychomotor Seizure Test:

  • A low-frequency electrical stimulation is applied to the cornea.

  • This model is considered a test for therapy-resistant epilepsy. Protection is noted if the animal does not exhibit seizure activity.[7]

• Neurotoxicity Screening (Rotarod Test): To assess unwanted motor impairment, mice are placed on a rotating rod, and their ability to remain on the rod is measured.

In Vitro Mechanistic Studies

To elucidate the mechanism of action, the following in vitro assays are crucial:

• Electrophysiological Recordings: Patch-clamp studies on cultured neurons can directly measure the effects of the compounds on voltage-gated sodium and calcium channels.[8]

• Receptor Binding Assays: Radioligand binding assays can determine the affinity of the compounds for various CNS receptors, including GABAa receptors.[6]

Conclusion and Future Directions

The 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole scaffold represents a promising starting point for the development of novel CNS-active agents, particularly anticonvulsants. The strategic placement of the 3-chloro substituent on the N-phenyl ring, combined with the lipophilicity-enhancing 2,5-dimethyl groups on the pyrrole core, provides a solid foundation for further exploration.

Future research should focus on the systematic synthesis and biological evaluation of a library of analogs to build a more comprehensive SAR. This would involve:

• Varying the position and nature of the substituent on the phenyl ring.

• Introducing diverse functional groups at the 3 and 4 positions of the pyrrole ring.

• Conducting in-depth mechanistic studies to identify the specific molecular targets.

By leveraging the principles of medicinal chemistry and a rigorous biological evaluation cascade, the full therapeutic potential of this intriguing class of compounds can be unlocked.

References

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• National Center for Biotechnology Information. (n.d.). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. Retrieved from [Link]

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• PubMed. (2001). Comparative molecular field analysis of dopamine D4 receptor antagonists including 3-[4-(4-chlorophenyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine (FAUC 113), 3-[4-(4-chlorophenyl)piperazin-1-ylmethyl]-1H-pyrrolo-[2,3-b]pyridine (L-745,870), and clozapine. Retrieved from [Link]

• PubMed. (n.d.). Discovery and structure-activity relationship of 3-aryl-5-aryl-1,2,4-oxadiazoles as a new series of apoptosis inducers and potential anticancer agents. Retrieved from [Link]

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• PubMed. (2016). New Hybrid Molecules With Anticonvulsant and Antinociceptive Activity Derived From 3-methyl- Or 3,3-dimethyl-1-[1-oxo-1-(4-phenylpiperazin-1-yl)propan-2-yl]pyrrolidine-2,5-diones. Retrieved from [Link]

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A Comparative Efficacy Analysis of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole: A Proposed Investigational Guide

Introduction

The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2] The vast chemical space accessible through substitution on the pyrrole ring allows for the fine-tuning of pharmacological profiles, making it a fertile ground for drug discovery.[3][4] This guide focuses on the compound 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole , a synthetic pyrrole derivative for which the biological activity and therapeutic potential have not yet been extensively characterized in public-domain literature.

Given the absence of direct efficacy data for this specific molecule, this document serves as an investigational framework for researchers, scientists, and drug development professionals. We will hypothesize its potential therapeutic applications based on the known activities of structurally related pyrrole-containing compounds and propose a comprehensive, multi-stage experimental plan to elucidate its efficacy in comparison to established drugs. The primary areas of investigation proposed are oncology and bacteriology , where pyrrole derivatives have shown significant promise.[5][6]

For the purpose of this comparative guide, we will benchmark the hypothetical performance of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole against two well-established drugs:

• Sunitinib: A multi-targeted receptor tyrosine kinase (RTK) inhibitor containing a pyrrole moiety, approved for the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumor (GIST).[7]

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic, which will serve as a standard comparator for antibacterial activity screening.[8]

This guide is designed to be a self-validating system, explaining the rationale behind experimental choices and providing detailed protocols to ensure the generation of robust and reproducible data.

Part 1: Hypothesized Mechanisms of Action

The biological activity of a substituted pyrrole is heavily influenced by the nature and position of its substituents. The structure of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole suggests several potential mechanisms of action.

Potential Anticancer Activity: Kinase Inhibition

Many pyrrole-containing compounds exhibit anticancer activity by inhibiting protein kinases, which are crucial regulators of cell proliferation, survival, and angiogenesis.[5][9][10] The pyrrole ring can act as a scaffold to correctly orient pharmacophoric groups for interaction with the ATP-binding pocket of kinases. Sunitinib, for example, inhibits multiple receptor tyrosine kinases (RTKs) such as VEGFRs and PDGFRs, thereby blocking angiogenesis and tumor cell proliferation.[7][11][12]

The 1-(3-chlorophenyl) substituent on our target molecule could potentially mimic the interactions of other aryl groups found in known kinase inhibitors, positioning the molecule within the kinase active site. The 2,5-dimethyl groups may contribute to the binding affinity and selectivity.

Caption: Hypothesized mechanism of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole as a kinase inhibitor.

Potential Antibacterial Activity: Disruption of Bacterial Processes

Pyrrole derivatives have been identified as promising antibacterial agents.[1][13][14] Their mechanisms can vary, from inhibiting essential enzymes in bacterial metabolic pathways to disrupting cell membrane integrity. The lipophilic nature of the pyrrole ring can facilitate passage through the bacterial cell wall. The specific substituents determine the ultimate target. For instance, some synthetic pyrroles have shown inhibitory effects on bacterial DNA gyrase or other essential enzymes.

Part 2: Proposed Experimental Workflows for Efficacy Evaluation

A phased approach is recommended, starting with broad in vitro screening to identify biological activity, followed by more focused mechanistic studies and in vivo validation for promising activities.

Phase 1: In Vitro Anticancer Efficacy Screening

The initial step is to assess the cytotoxic and anti-proliferative effects of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole across a panel of human cancer cell lines.

Caption: Workflow for in vitro anticancer screening.

• Cell Culture: Culture human cancer cell lines (e.g., A498 for renal cell carcinoma, GIST-T1 for gastrointestinal stromal tumor) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and the reference drug, Sunitinib, in culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Phase 2: In Vitro Antibacterial Efficacy Screening

The antibacterial potential will be evaluated against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Caption: Workflow for in vitro antibacterial screening.

This method is considered a gold standard for antimicrobial susceptibility testing.[15][16]

• Inoculum Preparation: Grow bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) overnight in Mueller-Hinton Broth (MHB). Dilute the culture to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare two-fold serial dilutions of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and Ciprofloxacin in a 96-well microtiter plate containing MHB.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a growth control (no drug) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.[17]

• (Optional) MBC Determination: To determine the Minimum Bactericidal Concentration (MBC), subculture aliquots from the wells with no visible growth onto antibiotic-free agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Part 3: Comparative Data Summary (Hypothetical Data Templates)

The following tables are templates for summarizing the experimental data that would be generated from the proposed workflows.

Table 1: Comparative In Vitro Anticancer Activity (IC50, µM)

Cell Line	Primary Tumor Type	1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole	Sunitinib (Reference)
A498	Renal Cell Carcinoma	[Experimental Data]	[Experimental Data]
GIST-T1	GIST	[Experimental Data]	[Experimental Data]
MCF-7	Breast Adenocarcinoma	[Experimental Data]	[Experimental Data]
A549	Lung Carcinoma	[Experimental Data]	[Experimental Data]

Table 2: Comparative In Vitro Antibacterial Activity (MIC, µg/mL)

Bacterial Strain	Gram Status	1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole	Ciprofloxacin (Reference)
S. aureus ATCC 29213	Gram-positive	[Experimental Data]	[Experimental Data]
E. coli ATCC 25922	Gram-negative	[Experimental Data]	[Experimental Data]
P. aeruginosa ATCC 27853	Gram-negative	[Experimental Data]	[Experimental Data]
E. faecalis ATCC 29212	Gram-positive	[Experimental Data]	[Experimental Data]

Conclusion and Future Directions

This guide provides a structured and scientifically rigorous framework for the initial evaluation of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole . The proposed workflows will establish whether this compound possesses meaningful anticancer or antibacterial activity and provide a direct comparison to established drugs, Sunitinib and Ciprofloxacin.

Positive results from these initial screens would warrant further investigation, including:

• Mechanistic Studies: For anticancer activity, this would involve kinase profiling assays and apoptosis assays (e.g., caspase activation, Annexin V staining). For antibacterial activity, studies could focus on inhibition of DNA gyrase, effects on cell membrane potential, or other relevant bacterial targets.

• In Vivo Efficacy Studies: Promising in vitro results should be followed by studies in animal models, such as xenograft models for cancer or infection models for antibacterial evaluation, to assess in vivo efficacy, pharmacokinetics, and safety.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole would help to optimize potency and selectivity.

By following this comprehensive guide, researchers can systematically uncover the therapeutic potential of this novel pyrrole derivative and contribute valuable data to the field of medicinal chemistry.

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A Researcher's Guide to Profiling the Cross-Reactivity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole and its Analogs in Biological Assays

In the landscape of modern drug discovery and chemical biology, the pyrrole nucleus stands as a privileged scaffold, forming the core of numerous natural products and synthetic molecules with significant therapeutic potential.[1][2][3] Compounds incorporating this five-membered aromatic heterocycle have demonstrated a vast spectrum of biological activities, including anticancer, antimicrobial, and antiviral effects.[1][4] The compound 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole represents a specific embodiment of this chemical class, and like any small molecule destined for biological investigation, a thorough understanding of its interaction profile is paramount.

This guide provides a comprehensive framework for assessing the cross-reactivity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole. Rather than a simple data sheet, this document serves as a strategic manual for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, outline self-validating protocols, and provide the tools to generate and interpret a robust selectivity profile. The central thesis is that a compound's true biological utility is defined not only by its intended on-target activity but also by its unintended off-target interactions.[5][6]

The Imperative of Selectivity Profiling

Therefore, a multi-pronged approach that integrates biochemical and cell-based assays is essential for a physiologically relevant understanding of a compound's specificity.[5][7][8][9] This guide will compare and contrast these key methodologies, providing the rationale for deploying each in a comprehensive screening cascade.

Comparative Analysis: Biochemical vs. Cell-Based Assays

A crucial decision in designing a selectivity screen is the choice between biochemical and cell-based assay formats. Each provides a different, yet complementary, piece of the puzzle.

Assay Type	Principle	Advantages	Limitations
Biochemical Assays	Measure direct interaction with purified molecular targets (e.g., enzymes, receptors).[10][11]	Highly quantitative (IC50, Kd), high-throughput, good for initial broad screening, elucidates direct mechanism of action.[5][12]	Lacks physiological context (no cell membrane, metabolism, or competing endogenous ligands), may not reflect cellular potency.[5]
Cell-Based Assays	Measure a compound's effect on a biological process within a living cell.[8][13]	Physiologically relevant, accounts for cell permeability and metabolism, can identify pathway modulators without a known direct target.[7][8][9]	More complex data interpretation, can be lower-throughput, direct target deconvolution may be required.[13]

Experimental Protocols for Comprehensive Selectivity Profiling

To rigorously assess the cross-reactivity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, a tiered approach is recommended. This begins with broad biochemical screens to identify potential off-targets, followed by targeted cell-based assays to confirm activity in a more relevant biological context.

Protocol 1: Broad Kinase Selectivity Profiling (Biochemical)

Given that many pyrrole-containing compounds are known to interact with kinases, a broad kinase screen is a logical starting point.[1][4] Dysregulation of kinase activity is linked to numerous diseases, making kinases a major class of drug targets.[11][14]

Objective: To identify potential off-target kinases for 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole by screening against a large panel of purified kinases.

Methodology: ADP-Glo™ Luminescence-Based Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction, offering a universal and sensitive method.[14]

Step-by-Step Protocol:

• Reagent Preparation: Prepare assay buffers, kinase solutions, substrate solutions, and a dilution series of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole (e.g., from 100 µM to 1 nM). A known kinase inhibitor should be used as a positive control.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of the test compound or control. Add 2.5 µL of a kinase/substrate mixture. Incubate for 1 hour at room temperature. The ATP concentration should be set near the Km for each specific kinase to ensure sensitive detection of ATP-competitive inhibitors.[15]

• ADP Detection: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to controls. Plot the data and determine the IC50 value for any kinases that show significant inhibition.

Workflow for Biochemical Kinase Profiling

Caption: Workflow for broad kinase profiling using a luminescence-based assay.

Protocol 2: Receptor-Ligand Binding Assay (Biochemical)

To explore interactions beyond kinases, a panel of receptor binding assays is essential. These assays are fundamental in drug discovery for quantifying the affinity of a compound for a specific receptor.[16][17][18]

Objective: To determine the binding affinity (Kd) of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole for a panel of common G-protein coupled receptors (GPCRs) and ion channels.

Methodology: Radioligand Binding Assay

This classic technique uses a radiolabeled ligand known to bind the target receptor to compete with the test compound.[17][19]

Step-by-Step Protocol:

• Membrane Preparation: Use commercially available cell membranes prepared from cell lines overexpressing the target receptor.

• Compound Preparation: Prepare a serial dilution of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole.

• Binding Reaction: In a 96-well filter plate, combine the receptor-containing membranes, a fixed concentration of a suitable radioligand (e.g., ³H-labeled), and varying concentrations of the test compound. Incubate to allow binding to reach equilibrium.

• Separation: Separate receptor-bound from unbound radioligand by rapid vacuum filtration through the filter plate. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Detection: Add scintillation cocktail to the wells and count the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Determine the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.

Protocol 3: Cellular Target Engagement Assay (Cell-Based)

Biochemical hits must be validated in a cellular context to confirm that the compound can cross the cell membrane and engage its target in a native environment.[5]

Objective: To confirm the on- and off-target activity of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole in living cells.

Methodology: NanoBRET™ Target Engagement Assay

This technology measures compound binding at specific protein targets in living cells. The target protein is fused to a NanoLuc® luciferase, and a fluorescent tracer that binds the target is added. A test compound that enters the cell and binds to the target will displace the tracer, leading to a decrease in Bioluminescence Resonance Energy Transfer (BRET).

Step-by-Step Protocol:

• Cell Preparation: Use cells that have been engineered to express the target kinase (identified from Protocol 1) as a NanoLuc® fusion protein. Plate the cells in a 96-well assay plate.

• Compound Addition: Add the test compound, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, across a range of concentrations.

• Tracer Addition: Add the NanoBRET™ tracer specific for the target kinase.

• Equilibration: Incubate the plate to allow the binding to reach equilibrium.

• Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate.

• BRET Measurement: Read the plate on a luminometer capable of simultaneously measuring donor (460 nm) and acceptor (610 nm) emission.

• Data Analysis: Calculate the BRET ratio. A decrease in the BRET ratio with increasing compound concentration indicates displacement of the tracer and engagement of the target by the test compound. Determine the IC50 value from the resulting dose-response curve.

Conceptual Diagram of Cellular Target Engagement

Caption: Principle of the NanoBRET™ cellular target engagement assay.

Interpreting the Data: Building a Selectivity Profile

The data generated from these assays will allow for the construction of a comprehensive selectivity profile. For comparison, it is advisable to test 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole alongside structurally similar compounds or known inhibitors of any identified off-targets.

Hypothetical Comparative Data Table:

Compound	Target Kinase A (IC50, nM) (Biochemical)	Target Kinase A (IC50, nM) (Cellular)	Off-Target Kinase B (IC50, nM) (Biochemical)	Off-Target Kinase B (IC50, nM) (Cellular)
1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole	50	250	5,000	>10,000
Comparator Compound X (Known Kinase A Inhibitor)	10	45	15,000	>20,000
Comparator Compound Y (Structurally Similar)	800	4,000	6,500	>10,000

This table illustrates how to compare on-target potency (Kinase A) with off-target activity (Kinase B) in both biochemical and cellular formats. A desirable profile shows high potency at the intended target and significantly lower potency (a higher IC50 value) at off-targets, with a good correlation between biochemical and cellular data.

Conclusion

Profiling the cross-reactivity of a novel compound like 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is not a single experiment but a systematic investigation. By employing a strategic combination of broad biochemical screens and targeted cell-based validation assays, researchers can build a robust and physiologically relevant selectivity profile. This data-driven approach is fundamental to establishing the trustworthiness of a chemical tool, mitigating the risk of misleading results, and ultimately accelerating the path from a promising molecule to a validated biological probe or therapeutic lead.

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Safety & Regulatory Compliance

Mastering the Final Step: A Comprehensive Guide to the Proper Disposal of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends beyond its synthesis and application. The final, and arguably one of the most critical, phases is its proper disposal. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole, ensuring the protection of both laboratory personnel and the environment. Our focus is not just on the "how," but the fundamental "why," empowering you with the knowledge to manage chemical waste with confidence and scientific integrity.

Hazard Profile and Regulatory Imperative

1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is a halogenated aromatic compound. A thorough understanding of its hazard profile is the bedrock of its safe handling and disposal.

Key Hazards:

• Harmful if swallowed: Poses a significant toxicity risk upon ingestion.

• Causes skin irritation: Can lead to dermatitis and other skin ailments with direct contact.

• Causes serious eye irritation: May result in significant eye damage if proper personal protective equipment (PPE) is not used.

• May cause respiratory irritation: Inhalation of dust or vapors can lead to respiratory discomfort and potential long-term effects.

Due to these intrinsic hazards, 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is classified as a hazardous material and its disposal is governed by stringent regulations. The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[1][2][3] Laboratories generating this type of waste are considered hazardous waste generators and must adhere to "cradle to grave" management standards.[3]

Hazard Classification	GHS Pictogram	Precautionary Statement
Acute Toxicity (Oral)	GHS07	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.
Skin Irritation	GHS07	P264: Wash hands thoroughly after handling.
Eye Irritation	GHS07	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Specific Target Organ Toxicity	GHS07	P271: Use only outdoors or in a well-ventilated area.

The Criticality of Waste Segregation: Halogenated vs. Non-Halogenated Waste

The presence of a chlorine atom in the molecular structure of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole places it unequivocally in the category of halogenated organic waste .[4] This is the single most important factor in its initial disposal pathway.

Why the Distinction Matters:

Halogenated organic compounds require specific disposal methods, primarily high-temperature incineration, to ensure their complete destruction.[4][5] Co-mingling halogenated and non-halogenated waste streams can lead to:

• Improper Disposal: Non-halogenated waste may be destined for fuel blending or other recycling processes that are unsuitable for halogenated compounds.

• Formation of Highly Toxic Byproducts: Incomplete combustion of chlorinated compounds at lower temperatures can generate persistent organic pollutants (POPs), including dioxins and furans, which are highly toxic and environmentally persistent.[6][7]

• Increased Disposal Costs: The treatment of mixed waste is often more complex and expensive.

The following diagram illustrates the initial decision-making process for waste segregation in the laboratory.

Caption: Initial waste segregation decision flow.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole from the point of generation to its final removal by a certified hazardous waste contractor.

Personal Protective Equipment (PPE)

Before handling the compound, either in its pure form or as waste, ensure the following PPE is worn:

• Gloves: Nitrile gloves are recommended. For extended handling, consider double-gloving.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Lab Coat: A flame-resistant lab coat should be worn and buttoned.

• Respiratory Protection: If there is a risk of aerosolization or if handling outside of a fume hood, a NIOSH-approved respirator may be necessary.

Waste Collection and Container Management

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for "Halogenated Organic Waste."[4] The container must be made of a material compatible with the chemical (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole," and any other components of the waste stream. The label should also include the appropriate hazard pictograms.

• Satellite Accumulation Area (SAA): The waste container should be kept in a designated Satellite Accumulation Area (SAA) within the laboratory.[1] The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Container Closure: The waste container must be kept closed at all times except when adding waste. This is crucial to prevent the release of vapors.

Waste Manifest and EPA Waste Code

While 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is not specifically listed by name as a P- or U-listed hazardous waste by the EPA, it must be evaluated against the characteristics of hazardous waste.[8][9] Given its toxicological profile, it would likely be classified as a toxic hazardous waste.

When preparing the waste for pickup by a licensed hazardous waste disposal company, it is crucial to provide a complete and accurate description of the waste. In the absence of a specific listing, the waste may be assigned a generic waste code based on its characteristics. For instance, if the waste is determined to be toxic, it may be assigned a "D" code. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for the appropriate EPA waste code to use on the hazardous waste manifest.

Some spent halogenated solvents are listed under the "F" codes (F001, F002).[10][11] If 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole is used as a solvent and meets the criteria, it could fall under these listings.

Final Disposal Method: High-Temperature Incineration

The ultimate fate of 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole waste is high-temperature incineration at a licensed hazardous waste facility.[4][5]

The Science Behind Incineration:

The thermal decomposition of chlorinated aromatic compounds is a complex process.[6][7][12] At sufficiently high temperatures (typically above 1100°C for halogenated waste) and with adequate oxygen, the compound is broken down into simpler, less harmful substances such as carbon dioxide, water, and hydrogen chloride.[5][13] The hydrogen chloride is then typically removed from the flue gas by scrubbers.

Inadequate incineration temperatures or insufficient oxygen can lead to the formation of products of incomplete combustion (PICs), which can include highly toxic chlorinated dioxins and furans.[6][7] This underscores the importance of using a certified hazardous waste disposal vendor with the appropriate high-temperature incineration capabilities.

The following diagram outlines the complete disposal workflow.

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• 12. royalsocietypublishing.org [royalsocietypublishing.org]
• 13. zerowasteeurope.eu [zerowasteeurope.eu]